3-Hydroxyquinoline-d6

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Hydroxyquinoline-d6: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyquinoline-d6 is the deuterated analog of 3-hydroxyquinoline, a heterocyclic compound of significant interest in medicinal chemistry and analytical sciences. The strategic replacement of six hydrogen atoms with deuterium isotopes imparts a greater molecular weight, making it an invaluable tool as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS).[1] This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant experimental considerations for 3-Hydroxyquinoline-d6.

Chemical Structure and Identification

The structural integrity of 3-Hydroxyquinoline-d6 is foundational to its application. Below are the key identifiers and structural representations.

Identifier	Value
IUPAC Name	quinolin-3-ol-d6
Synonyms	3-Quinolol-d6, 3-Quinolinol-d6
CAS Number	2768656-18-2[1]
Molecular Formula	C₉HD₆NO[1][2]
SMILES	OC1=C(C2=C(C([2H])=C(C([2H])=C2N=C1[2H])[2H])[2H])[2H][1]

Structure Diagram:

Caption: Chemical structure of 3-Hydroxyquinoline-d6.

Physicochemical Properties

Precise physicochemical data for 3-Hydroxyquinoline-d6 is not extensively published. However, data for the non-deuterated analog, 3-Hydroxyquinoline, can serve as a useful proxy. It is important to note that deuteration can slightly alter physical properties such as boiling point and melting point.

Property	Value (3-Hydroxyquinoline)	Value (3-Hydroxyquinoline-d6)
Molecular Weight	145.16 g/mol [3]	151.19 g/mol [1]
Melting Point	198-202 °C	Not available
Boiling Point	Not available	Not available
Solubility	Soluble in DMSO and methanol.	Soluble in DMSO and methanol.

Experimental Protocols

Synthesis of Deuterated Quinolines (General Approach)

Illustrative Workflow for Deuterium Labeling:

Caption: Generalized workflow for the synthesis of deuterated quinolines.

Purification and Analysis

Purification of the crude product is typically achieved through standard laboratory techniques such as recrystallization or silica gel column chromatography. The purity and identity of the final compound are confirmed using analytical methods.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence of protons at the deuterated positions, while ²H NMR will show signals corresponding to the incorporated deuterium atoms. ¹³C NMR can also be used to confirm the carbon skeleton.

• Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the exact mass of the deuterated compound, verifying the incorporation of six deuterium atoms.

Applications in Research and Drug Development

The primary application of 3-Hydroxyquinoline-d6 is as an internal standard in quantitative bioanalytical methods.[1] Its chemical similarity to the non-deuterated analyte ensures comparable extraction efficiency and ionization response in mass spectrometry, while its distinct mass allows for accurate quantification.

Use as an Internal Standard in LC-MS/MS Analysis

In a typical LC-MS/MS workflow for quantifying an analyte (e.g., a drug candidate or its metabolite) in a biological matrix, a known amount of 3-Hydroxyquinoline-d6 is added to the sample at the beginning of the sample preparation process.

Logical Workflow for Quantitative Analysis:

Caption: Workflow for using 3-Hydroxyquinoline-d6 as an internal standard.

Metabolic Fate Considerations

While specific metabolic studies on 3-Hydroxyquinoline-d6 are not widely reported, the metabolism of the parent compound, 3-hydroxyquinoline, is known to be mediated by cytochrome P450 enzymes.[2] It is a known human metabolite of quinoline. The deuteration is not expected to fundamentally alter the metabolic pathways but may influence the rate of metabolism due to the kinetic isotope effect. This can be a subject of interest in drug metabolism and pharmacokinetic (DMPK) studies.

Conclusion

3-Hydroxyquinoline-d6 is a crucial tool for researchers in analytical chemistry, pharmacology, and drug development. Its well-defined structure and mass difference from its non-deuterated counterpart make it an ideal internal standard for ensuring the accuracy and precision of quantitative bioanalytical methods. While detailed physicochemical and synthetic data remain somewhat limited in publicly accessible literature, the general principles of deuterated compound synthesis and application provide a solid foundation for its effective use in the laboratory.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. clearsynth.com [clearsynth.com]
• 3. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-Hydroxyquinoline-d6 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxyquinoline-d6, a deuterated analog of 3-hydroxyquinoline. This stable isotope-labeled compound serves as an invaluable tool in analytical and research settings, particularly as an internal standard for quantitative analyses.

Product Information

3-Hydroxyquinoline-d6 is a synthetic, non-radioactive isotopic derivative of 3-hydroxyquinoline where six hydrogen atoms have been replaced with deuterium. This labeling provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantification of the parent compound.

Table 1: General Properties

Property	Value
Chemical Formula	C₉HD₆NO
Molecular Weight	151.19 g/mol
CAS Number	2768656-18-2
Appearance	Solid
Synonyms	Quinolin-3-ol-d6, 3-Quinolol-d6

Analytical Specifications

The following tables summarize the typical analytical specifications for 3-Hydroxyquinoline-d6, based on common analytical techniques. These values are representative and may vary slightly between different batches or suppliers.

Table 2: Purity and Isotopic Enrichment

Parameter	Specification
Chemical Purity (by HPLC)	≥98%
Isotopic Enrichment	≥99 atom % D
Deuterated Species (d6)	>98%
Partially Deuterated (d1-d5)	<2%
Undeuterated (d0)	<0.1%

Experimental Protocols

Quantitative Analysis Workflow

3-Hydroxyquinoline-d6 is primarily used as an internal standard in quantitative analytical workflows to correct for sample loss during preparation and instrumental variability.[1]

Caption: General workflow for quantitative analysis using an internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is employed to confirm the chemical structure and determine the isotopic enrichment of 3-Hydroxyquinoline-d6.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d6).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire a ¹H NMR spectrum. The absence or significant reduction of signals corresponding to the deuterated positions confirms successful labeling.

• Data Analysis: Integrate the remaining proton signals to confirm the structure and assess for any residual non-deuterated compound.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a primary technique for using 3-Hydroxyquinoline-d6 as an internal standard for the quantification of 3-hydroxyquinoline in complex matrices.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is typically suitable.

  • Mobile Phase: A gradient of water and acetonitrile with a small amount of formic acid is commonly used to achieve good separation.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. The transitions for both the analyte and the internal standard are monitored.

Caption: A typical LC-MS/MS experimental workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile analytes or after derivatization, GC-MS can be an alternative method for quantification using 3-Hydroxyquinoline-d6.

• Sample Preparation: Derivatization may be necessary to increase the volatility of 3-hydroxyquinoline and its deuterated analog.

• Chromatographic Conditions:

  • Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl polysiloxane).

  • Carrier Gas: Helium.

  • Temperature Program: An oven temperature gradient is used to separate the analyte from other matrix components.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for both the analyte and the internal standard.

Signaling Pathways and Logical Relationships

As 3-Hydroxyquinoline-d6 is primarily an analytical tool, it does not directly participate in signaling pathways. Its utility lies in the accurate quantification of its non-deuterated counterpart, which may be a metabolite or a compound of interest in various biological studies. The logical relationship is that of a tracer or internal standard to an analyte.

Caption: Logical relationship of 3-Hydroxyquinoline-d6 as an internal standard.

Safety and Handling

Users should consult the Safety Data Sheet (SDS) for detailed information on the safe handling, storage, and disposal of 3-Hydroxyquinoline-d6. Standard laboratory safety practices should be followed, including the use of personal protective equipment.

This technical guide is intended for informational purposes for research professionals. For specific applications, it is crucial to consult the Certificate of Analysis provided by the supplier and to optimize analytical methods for the specific experimental context.

References

• 1. medchemexpress.com [medchemexpress.com]

Synthesis and Isotopic Labeling of 3-Hydroxyquinoline-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of 3-Hydroxyquinoline-d6, a deuterated analog of the versatile quinoline scaffold. This document details the synthetic pathway, experimental protocols, and relevant data for the preparation of this compound, which is of significant interest in medicinal chemistry, drug metabolism studies, and as an internal standard in analytical research.

Introduction

3-Hydroxyquinoline and its derivatives are privileged structures in drug discovery, exhibiting a wide range of biological activities. The introduction of deuterium at specific positions in a molecule can significantly alter its metabolic profile, often leading to improved pharmacokinetic properties. This phenomenon, known as the kinetic isotope effect, can slow down metabolism at the site of deuteration, potentially enhancing drug efficacy and duration of action. 3-Hydroxyquinoline-d6, with deuterium atoms incorporated into its aromatic rings, serves as a valuable tool for investigating these effects and as a stable, non-radioactive labeled internal standard for quantitative bioanalytical assays.

Synthetic Pathway

The synthesis of 3-Hydroxyquinoline-d6 can be achieved in a two-step process. The first step involves the synthesis of unlabeled 3-hydroxyquinoline via a well-established procedure. The second step introduces the deuterium labels through a hydrogen-deuterium exchange reaction under acidic conditions.

Synthesis of 3-Hydroxyquinoline

The synthesis of 3-hydroxyquinoline is based on the reaction of o-aminophenol with chloropyruvic acid, followed by cyclization. This method provides a reliable route to the quinoline core.[1]

Isotopic Labeling by Hydrogen-Deuterium Exchange

The isotopic labeling of 3-hydroxyquinoline to yield 3-Hydroxyquinoline-d6 is accomplished through an acid-catalyzed hydrogen-deuterium (H/D) exchange reaction. In this process, the aromatic protons of 3-hydroxyquinoline are exchanged with deuterium atoms from a deuterated solvent, typically in the presence of a strong acid. This method is efficient for introducing deuterium into aromatic systems.[2]

Experimental Protocols

Synthesis of 3-Hydroxyquinoline

This procedure is adapted from a known organic synthesis protocol.[1]

Materials:

• o-Aminophenol

• Chloropyruvic acid

• Concentrated hydrochloric acid

• Concentrated aqueous ammonia

• Methanol

• Decolorizing carbon

• Water

Procedure:

• In a suitable reaction vessel, a solution of o-aminophenol in water is prepared.

• The solution is stirred vigorously while chloropyruvic acid is added gradually over a period of 2 hours, maintaining the temperature at 20–25°C.

• After the addition is complete, the mixture is stirred for an additional hour and then allowed to stand at room temperature for 6 days.

• The crude product is collected and suspended in water. Concentrated hydrochloric acid is added to dissolve the product.

• The solution is filtered to remove any insoluble material, and the filtrate is treated with decolorizing carbon.

• After standing for 30 minutes, the solution is filtered.

• The filtrate is stirred while concentrated aqueous ammonia is added dropwise until precipitation is complete.

• The precipitate of 3-hydroxyquinoline is collected by filtration, washed with water, and dried.

• The crude product is further purified by recrystallization from a mixture of methanol and water to yield pure 3-hydroxyquinoline.

Synthesis of 3-Hydroxyquinoline-d6

This protocol describes the deuteration of 3-hydroxyquinoline via H/D exchange.

Materials:

• 3-Hydroxyquinoline

• Deuterated acetic acid (CH₃COOD) or Deuterated sulfuric acid (D₂SO₄) in D₂O

• Deuterium oxide (D₂O)

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

Procedure:

• 3-Hydroxyquinoline is dissolved in deuterated acetic acid or a solution of deuterated sulfuric acid in deuterium oxide.

• The reaction mixture is heated to an elevated temperature (e.g., 80-120°C) in a sealed vessel for a specified period (e.g., 24-72 hours) to facilitate the H/D exchange. The progress of the exchange can be monitored by ¹H NMR spectroscopy by observing the disappearance of the aromatic proton signals.

• After the desired level of deuteration is achieved, the reaction mixture is cooled to room temperature.

• The acidic solution is carefully neutralized with a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 3-Hydroxyquinoline-d6.

• The product can be further purified by column chromatography or recrystallization.

Data Presentation

Table 1: Summary of Reaction Parameters and Yields

Step	Reaction	Key Reagents	Temperature (°C)	Time	Typical Yield (%)
1	Synthesis of 3-Hydroxyquinoline	o-Aminophenol, Chloropyruvic acid	20-25	6 days	61-65[1]
2	Deuteration	3-Hydroxyquinoline, CH₃COOD	80-120	24-72 h	>90

Table 2: Characterization Data for 3-Hydroxyquinoline-d6

Property	Value
Molecular Formula	C₉HD₆NO
Monoisotopic Mass	151.0906 Da
Isotopic Purity	>98%
Appearance	Off-white to pale yellow solid
¹H NMR	Absence of signals in the aromatic region corresponding to the deuterated positions.
Mass Spectrometry (m/z)	[M+H]⁺ = 152.1

Visualization of Workflows

Synthesis Workflow

Caption: Overall workflow for the synthesis of 3-Hydroxyquinoline-d6.

Logical Relationship of Deuteration

Caption: Logical steps involved in the hydrogen-deuterium exchange process.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of Deuterated Endochin-Like Quinolones - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 3-Hydroxyquinoline-d6: CAS Number, Suppliers, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Hydroxyquinoline-d6, a deuterated analog of 3-Hydroxyquinoline. This document details its Chemical Abstracts Service (CAS) number, identifies key suppliers, and presents its technical specifications. Furthermore, it outlines a detailed experimental protocol for its principal application as an internal standard in quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Core Compound Information

3-Hydroxyquinoline-d6 is a stable isotope-labeled version of 3-Hydroxyquinoline, where six hydrogen atoms have been replaced by deuterium. This isotopic substitution makes it an ideal internal standard for mass spectrometry-based quantification of 3-Hydroxyquinoline in various biological matrices.

CAS Number: 2768656-18-2

Technical Data and Suppliers

Quantitative data for 3-Hydroxyquinoline-d6 is crucial for its effective use as an internal standard. Below is a summary of typical technical specifications available from leading suppliers. While specific lot-to-lot variability exists, this table represents common quality attributes for this product.

Parameter	MedChemExpress (Product Code: HY-W710247)	Clearsynth (Product Code: CS-T-101264)
Molecular Formula	C₉HD₆NO	C₉HD₆NO
Molecular Weight	151.19 g/mol	151.2 g/mol [1]
Purity (by HPLC)	≥98.0%	≥95%
Isotopic Enrichment	≥99% atom % D	Not specified, but generally high for such standards
Appearance	Solid	Solid
Solubility	Soluble in DMSO	Soluble in DMSO

Note: The purity and isotopic enrichment values are representative and may vary between specific lots. It is recommended to consult the Certificate of Analysis (CoA) provided by the supplier for the most accurate data.

Key Suppliers

• MedChemExpress: A prominent supplier of high-purity life science reagents and reference compounds for research and development.[2]

• Clearsynth: A leading manufacturer and supplier of stable isotopes, reference standards, and research chemicals.[1]

Experimental Protocol: Use as an Internal Standard in LC-MS

The primary application of 3-Hydroxyquinoline-d6 is as an internal standard to improve the accuracy and precision of the quantification of 3-Hydroxyquinoline.[3] The following is a detailed methodology for its use in a typical bioanalytical workflow.

Preparation of Stock and Working Solutions

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 3-Hydroxyquinoline-d6 and dissolve it in 1 mL of a suitable organic solvent (e.g., methanol or DMSO). Sonicate briefly to ensure complete dissolution. Store this stock solution at -20°C.

• Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the non-labeled 3-Hydroxyquinoline standard in the same manner.

• Working Solutions: Prepare a series of working solutions for both the analyte (for calibration curve) and the internal standard by serially diluting the stock solutions with the appropriate solvent (e.g., 50:50 methanol:water). The concentration of the IS working solution should be optimized based on the expected analyte concentration in the samples and the sensitivity of the mass spectrometer.

Sample Preparation (Protein Precipitation)

• Thaw Samples: Thaw the biological samples (e.g., plasma, urine) and calibration standards on ice.

• Spike Internal Standard: To 100 µL of each sample, calibration standard, and quality control (QC) sample, add a fixed volume (e.g., 10 µL) of the 3-Hydroxyquinoline-d6 working solution.

• Precipitate Proteins: Add 300 µL of cold acetonitrile to each tube.

• Vortex: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a new set of tubes or a 96-well plate for LC-MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure the separation of the analyte from matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ESI.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 3-Hydroxyquinoline (Analyte): Determine the precursor and product ions (e.g., m/z 146.1 -> 118.1).

    • 3-Hydroxyquinoline-d6 (IS): Determine the precursor and product ions (e.g., m/z 152.2 -> 124.2).

  • Optimization: Optimize MS parameters such as declustering potential, collision energy, and cell exit potential for both the analyte and the internal standard.

Data Analysis

• Integration: Integrate the peak areas for both the analyte and the internal standard in all samples, calibration standards, and QCs.

• Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each injection.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the known concentration of the analyte in the calibration standards. A linear regression with a weighting factor of 1/x² is commonly used.

• Quantification: Determine the concentration of 3-Hydroxyquinoline in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the conceptual workflows described in this guide.

Caption: Experimental workflow for quantitative analysis.

Caption: LC-MS/MS signaling pathway.

References

• 1. clearsynth.com [clearsynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Navigating the Stability Landscape of 3-Hydroxyquinoline-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for 3-Hydroxyquinoline-d6. Aimed at professionals in research and drug development, this document outlines the potential degradation pathways, and offers detailed experimental protocols for stability assessment. The inclusion of structured data tables and process diagrams is intended to facilitate easy comprehension and application of the presented information.

Core Stability and Storage Recommendations

Deuterated compounds like 3-Hydroxyquinoline-d6 require careful handling and storage to maintain their isotopic and chemical purity. While specific stability data for 3-Hydroxyquinoline-d6 is not extensively available in public literature, recommendations can be derived from general knowledge of deuterated compounds and the non-deuterated analogue, 3-hydroxyquinoline.

Storage Conditions Summary:

For optimal stability, 3-Hydroxyquinoline-d6 should be stored in a cool, dark, and dry place. Tightly sealed containers and an inert atmosphere are recommended to prevent degradation.

Parameter	Recommended Condition	Rationale
Temperature	Short-term: 4°C	Minimizes chemical degradation.
Long-term: -20°C[1]	Ensures long-term stability and prevents degradation.[1]
Light	Protect from light (e.g., amber vials)[1]	3-Hydroxyquinoline is known to be light-sensitive.[1]
Atmosphere	Inert gas (e.g., Argon, Nitrogen)[1]	Prevents oxidation of the hydroxyquinoline core.[1]
Container	Tightly sealed, appropriate material	Prevents moisture absorption and contamination.

Potential Degradation Pathways

Understanding the potential degradation pathways of 3-Hydroxyquinoline-d6 is crucial for developing stability-indicating analytical methods and for ensuring the integrity of the compound in various experimental settings. Based on the chemistry of the hydroxyquinoline scaffold, the following degradation pathways are plausible:

• Oxidation: The hydroxyquinoline ring is susceptible to oxidation, which can be catalyzed by light, air (oxygen), and metal ions. This can lead to the formation of various oxidized species.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation. Studies on the parent compound, quinoline, have shown it degrades in sunlight. The rate of photodegradation can be influenced by pH.[2]

• pH-Dependent Degradation: The stability of hydroxyquinolines can be pH-dependent. For instance, 8-hydroxyquinoline shows degradation in alkaline conditions. Acidic or basic conditions might also catalyze deuterium-hydrogen exchange, compromising the isotopic purity of 3-Hydroxyquinoline-d6.[1]

A proposed degradation pathway for 3-Hydroxyquinoline is illustrated in the following diagram. This pathway is inferred from the known degradation of quinoline, which can be hydroxylated at various positions.

Caption: Proposed degradation pathways for 3-Hydroxyquinoline-d6.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of 3-Hydroxyquinoline-d6 involves forced degradation studies and the development of a stability-indicating analytical method, typically using High-Performance Liquid Chromatography (HPLC).

Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and to develop a robust stability-indicating method.[3][4]

Experimental Workflow for Forced Degradation:

Caption: Workflow for the forced degradation study of 3-Hydroxyquinoline-d6.

Detailed Protocol:

• Preparation of Stock Solution: Prepare a stock solution of 3-Hydroxyquinoline-d6 in a suitable solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep the solution at room temperature or heat to 60°C for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep the solution at room temperature for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep the solution at room temperature for a defined period (e.g., 24 hours).

• Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 7 days).

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and/or visible light for a defined period. A control sample should be kept in the dark.

• Sample Analysis: Analyze all stressed samples, along with a control sample (un-stressed), using a suitable analytical method like HPLC.

Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products, allowing for accurate quantification of stability.

Starting HPLC Method Parameters (to be optimized):

Parameter	Suggested Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Start with a high percentage of A and gradually increase B.
Flow Rate	1.0 mL/min
Detection	UV at an appropriate wavelength (e.g., 254 nm or a wavelength of maximum absorbance)
Column Temperature	30°C
Injection Volume	10 µL

Method Development and Validation Workflow:

Caption: Workflow for developing and validating a stability-indicating HPLC method.

Data Presentation for Stability Studies

Quantitative data from stability studies should be presented in a clear and organized manner to facilitate analysis and interpretation. The following tables provide templates for presenting such data.

Table 1: Forced Degradation Study Results (Illustrative)

Stress Condition	Incubation Time (hours)	Temperature (°C)	% Assay of 3-Hydroxyquinoline-d6	% Total Degradation	Number of Degradants
0.1 M HCl	24	60	85.2	14.8	2
0.1 M NaOH	24	RT	92.5	7.5	1
3% H₂O₂	24	RT	78.9	21.1	3
Thermal	168	60	95.1	4.9	1
Photolytic (UV)	48	RT	88.7	11.3	2

Table 2: Long-Term Stability Study Results (Illustrative) Storage Condition: -20°C ± 5°C

Time Point (Months)	% Assay of 3-Hydroxyquinoline-d6	Appearance	Total Impurities (%)
0	99.8	White to off-white solid	0.2
3	99.7	Conforms	0.3
6	99.8	Conforms	0.2
12	99.6	Conforms	0.4
24	99.5	Conforms	0.5

Table 3: Accelerated Stability Study Results (Illustrative) Storage Condition: 40°C ± 2°C / 75% RH ± 5% RH

Time Point (Months)	% Assay of 3-Hydroxyquinoline-d6	Appearance	Total Impurities (%)
0	99.8	White to off-white solid	0.2
1	98.5	Conforms	1.5
3	96.2	Conforms	3.8
6	93.1	Slight discoloration	6.9

Conclusion

The stability of 3-Hydroxyquinoline-d6 is paramount for its reliable use in research and development. This guide provides a framework for its appropriate storage and for the systematic evaluation of its stability profile. By implementing the outlined experimental protocols, researchers can ensure the integrity of their studies and the quality of their results. It is important to note that the provided protocols are starting points and may require optimization for specific applications and matrices. All stability studies should be conducted in accordance with relevant regulatory guidelines.

References

• 1. Separation of 3-Hydroxyquinoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Biodegradation characteristics of quinoline by Pseudomonas putida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. seejph.com [seejph.com]

Understanding the Deuterium Kinetic Isotope Effect with 3-Hydroxyquinoline-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The substitution of hydrogen with its heavier isotope, deuterium, at strategic molecular positions can significantly alter the metabolic fate of a drug, a phenomenon primarily driven by the kinetic isotope effect (KIE). This technical guide provides an in-depth exploration of the deuterium KIE using 3-Hydroxyquinoline-d6 as a focal point. While specific experimental data on the KIE of 3-Hydroxyquinoline-d6 is not extensively published, this document outlines the foundational principles, established experimental methodologies, and expected data outcomes based on the known metabolism of 3-hydroxyquinoline and related compounds. This guide serves as a comprehensive resource for researchers aiming to design, execute, and interpret studies involving the deuterium KIE in the context of drug development.

Introduction to the Deuterium Kinetic Isotope Effect (KIE)

The deuterium kinetic isotope effect is a powerful tool in mechanistic enzymology and drug metabolism studies. It refers to the change in the rate of a chemical reaction when a hydrogen atom (¹H) bonded to a carbon is replaced by a deuterium atom (²H or D). The C-D bond has a lower zero-point vibrational energy than the C-H bond, making it stronger and requiring more energy to break.[1] Consequently, if the cleavage of this C-H bond is the rate-determining step of a reaction, the deuterated compound will react more slowly than its non-deuterated counterpart.[2]

In drug metabolism, many oxidative reactions are catalyzed by cytochrome P450 (CYP) enzymes, which often involve the abstraction of a hydrogen atom as the initial and rate-limiting step.[3] By strategically replacing hydrogen with deuterium at a site of metabolic attack, the rate of metabolism can be slowed, potentially leading to:

• Improved Pharmacokinetic Profiles: Increased drug exposure and half-life.[4]

• Reduced Formation of Toxic Metabolites: Shifting metabolism away from pathways that produce harmful byproducts.

• Enhanced Therapeutic Efficacy: Maintaining therapeutic drug concentrations for longer durations.

Metabolism of 3-Hydroxyquinoline

3-Hydroxyquinoline is a known metabolite of quinoline.[5] In vitro studies with human and rat liver microsomes have identified that the formation of 3-hydroxyquinoline from quinoline is primarily catalyzed by the cytochrome P450 enzyme CYP2E1 .[6] Additionally, studies on the structurally similar compound quinine have shown that its 3-hydroxylation is predominantly mediated by CYP3A4 .[7] This suggests that the metabolism of 3-hydroxyquinoline itself, likely involving further oxidation, would also be mediated by CYP enzymes. The deuteration of the quinoline ring in 3-Hydroxyquinoline-d6 would be expected to influence the rate of these metabolic transformations.

Hypothetical Experimental Investigation of the KIE of 3-Hydroxyquinoline-d6

Experimental Workflow

The following diagram illustrates a typical workflow for an in vitro investigation of the deuterium KIE on the metabolism of 3-Hydroxyquinoline-d6.

References

• 1. youtube.com [youtube.com]
• 2. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 5. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cytochrome P450 species involved in the metabolism of quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzyme kinetics for the formation of 3-hydroxyquinine and three new metabolites of quinine in vitro; 3-hydroxylation by CYP3A4 is indeed the major metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the Biological Activity of 3-Hydroxyquinoline and Its Metabolites

Abstract

3-Hydroxyquinoline (3-HQ), a known human metabolite of quinoline, serves as a core scaffold in a variety of biologically active compounds.[1] The quinoline ring system is a prominent structural unit found in numerous alkaloids, therapeutics, and synthetic analogues, exhibiting a wide array of pharmacological activities.[2] This technical guide provides a comprehensive overview of the biological activities of 3-hydroxyquinoline and its derivatives, with a focus on their anticancer, antioxidant, neuroprotective, and enzyme-inhibiting properties. Detailed experimental protocols, quantitative data from key studies, and visualizations of relevant biological pathways are presented to support further research and drug development efforts in this area.

Metabolism of Quinoline

3-Hydroxyquinoline is recognized as a human metabolite of quinoline, a heterocyclic aromatic organic compound.[1] The metabolic transformation of quinoline in the body leads to the formation of various hydroxylated derivatives, including 3-hydroxyquinoline. Understanding this metabolic pathway is crucial for evaluating the in vivo activity and toxicological profile of quinoline-based compounds.

Key Biological Activities and Mechanisms of Action

The biological activities of 3-hydroxyquinoline and its derivatives are diverse, largely stemming from the unique chemical properties of the quinoline scaffold. These activities include anticancer, enzyme inhibition, antioxidant, and neuroprotective effects.

Anticancer Activity

Quinoline derivatives have demonstrated significant potential in cancer therapy through various mechanisms of action, including the inhibition of critical enzymes like tyrosine kinases and topoisomerases, disruption of tubulin polymerization, and induction of apoptosis.[3]

• Enzyme Inhibition: Certain derivatives of the related 4-hydroxyquinoline-3-carboxylic acid have been shown to inhibit cellular respiration in Ehrlich ascites tumor cells by targeting dehydrogenase enzymes, with a notable specificity for mitochondrial malate dehydrogenase.[4]

• Apoptosis Induction: Zinc complexes based on the isomeric 8-hydroxyquinoline scaffold have been found to induce senescence and apoptosis in human skin melanoma cells by activating caspases and causing DNA damage.[5] While not directly 3-HQ, this highlights a common mechanism for hydroxyquinoline derivatives.

Enzyme Inhibition

A significant facet of the biological activity of 3-hydroxyquinoline derivatives is their ability to inhibit specific enzymes, often through the chelation of metal cofactors at the enzyme's active site.

• Influenza A Endonuclease Inhibition: Derivatives of 3-hydroxyquinolin-2(1H)-one have been identified as potent inhibitors of the 2009 pandemic H1N1 influenza A endonuclease.[6] X-ray crystallography has revealed that these molecules chelate the two metal ions present in the enzyme's active site, thereby blocking its function.[6]

• HIV-1 RNase H Inhibition: A series of 3-hydroxyquinolin-2-(1H)-ones has also been reported as selective inhibitors of the RNase H activity associated with HIV-1 reverse transcriptase, again acting through chelation of metal cofactors in the active site.[6]

Neuroprotective and Antioxidant Activity

Oxidative stress is a key factor in the progression of neurodegenerative diseases.[7] Quinoline derivatives, including hydroxyquinolines, possess antioxidant properties that contribute to their neuroprotective potential.[2][8]

• Mechanism of Antioxidant Action: The antioxidant activity of quinoline derivatives is often attributed to their ability to scavenge free radicals.[9] The hydroxyl group on the quinoline ring plays a crucial role in this activity. Studies on the related 6-hydroxy-tetrahydroquinoline have shown it can alleviate oxidative stress, potentially by chelating iron ions and preventing the formation of free radicals via the Fenton reaction.[8]

• Neuroprotection in Parkinson's Disease Models: In animal models of Parkinson's disease, derivatives like 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline have demonstrated neuroprotective effects by mitigating oxidative stress and inflammation.[8] 8-Hydroxyquinoline derivatives are also explored for neurodegenerative diseases due to their ability to chelate metal ions, which are implicated in oxidative damage.[10][11]

Quantitative Data on Biological Activity

The following tables summarize the quantitative data for the biological activity of various 3-hydroxyquinoline derivatives and related compounds from the cited literature.

Table 1: Enzyme Inhibition Data for 3-Hydroxyquinoline Derivatives

Compound	Target Enzyme	Assay	IC₅₀ (µM)	Reference
6-(p-fluorophenyl)-3-hydroxyquinolin-2(1H)-one	H1N1 Influenza A Endonuclease	Fluorescence-based	~0.5	[6]

| 7-(p-fluorophenyl)-3-hydroxyquinolin-2(1H)-one | H1N1 Influenza A Endonuclease | Fluorescence-based | ~0.5 |[6] |

Table 2: Anticancer Activity of Hydroxyquinoline Derivatives

Compound	Cell Line	Assay	GI₅₀ / IC₅₀ (µM)	Reference
QhBr1 (8-HQ Zn(II) Complex)	SK-MEL-5 (Melanoma)	MTT	~5.04	[5]
QhBr2 (8-HQ Zn(II) Complex)	SK-MEL-5 (Melanoma)	MTT	~3.12	[5]

| QhBr3 (8-HQ Zn(II) Complex) | SK-MEL-5 (Melanoma) | MTT | ~2.70 |[5] |

Experimental Protocols

This section details the methodologies for key experiments used to evaluate the biological activity of 3-hydroxyquinoline and its derivatives.

Influenza A Endonuclease Inhibition Assay

This assay measures the ability of a compound to inhibit the cleavage of a nucleic acid probe by the influenza PAN endonuclease.

• Principle: A nucleic acid probe is labeled with a FAM fluorophore and a quencher. In its intact state, the quencher suppresses the fluorescence of the FAM group. Upon cleavage by the endonuclease, the fluorophore is separated from the quencher, resulting in a measurable increase in fluorescence.[6]

• Protocol:

  • The influenza A endonuclease enzyme is pre-incubated with varying concentrations of the test compound (e.g., 3-hydroxyquinoline derivative) in an appropriate assay buffer.

  • The nucleic acid probe is added to the mixture to initiate the enzymatic reaction.

  • The reaction is incubated for a set period (e.g., 1 hour) at a controlled temperature.

  • Fluorescence is measured using a plate reader with an excitation wavelength of 488 nm.

  • The IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated by plotting the change in fluorescence against the inhibitor concentration.[6]

Cell Viability (MTS/MTT) Assay

This colorimetric assay is used to assess the cytotoxic or anti-proliferative effects of compounds on cancer cells.

• Principle: The assay measures the metabolic activity of viable cells. Tetrazolium salts (MTS or MTT) are reduced by dehydrogenase enzymes in metabolically active cells to a colored formazan product, which can be quantified spectrophotometrically. A decrease in the amount of formazan produced corresponds to a reduction in cell viability.

• Protocol:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

  • After the treatment period, the MTS or MTT reagent is added to each well.

  • The plates are incubated for a few hours to allow for the conversion of the tetrazolium salt to formazan.

  • The absorbance of the formazan product is measured using a microplate reader at the appropriate wavelength.

  • The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ or GI₅₀ value is determined.[12]

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key biological pathways and experimental workflows relevant to the study of 3-hydroxyquinoline.

Caption: General workflow for a cell viability (MTS/MTT) assay.

Caption: Mechanism of influenza endonuclease inhibition by 3-HQ derivatives.

Conclusion and Future Directions

3-Hydroxyquinoline and its derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. Their efficacy as enzyme inhibitors, particularly against viral targets like influenza endonuclease, highlights their potential for development as novel antiviral agents. Furthermore, their inherent antioxidant and anticancer properties warrant continued investigation. Future research should focus on synthesizing novel derivatives to improve potency and selectivity, conducting comprehensive in vivo studies to establish safety and efficacy profiles, and further elucidating the specific signaling pathways modulated by these compounds. The development of structure-activity relationships will be critical in guiding the rational design of next-generation therapeutics based on the 3-hydroxyquinoline scaffold.

References

• 1. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Recent studies of antioxidant quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 4. 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo studies on three new 8-hydroxyquinoline-based zinc(II) coordination compounds as potential antimelanoma cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-Hydroxyquinolin-2(1H)-ones As Inhibitors of Influenza A Endonuclease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. dovepress.com [dovepress.com]

In Vitro Metabolic Stability of 3-Hydroxyquinoline-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of 3-Hydroxyquinoline-d6 in in vitro metabolic stability studies. As the imperative to de-risk drug candidates early in the development pipeline intensifies, understanding a compound's metabolic fate is paramount. The use of stable isotope-labeled compounds, such as 3-Hydroxyquinoline-d6, offers significant advantages in the precise and accurate assessment of metabolic stability. This document details the underlying principles, experimental protocols, and data interpretation, tailored for professionals in drug discovery and development.

Introduction: The Role of Deuteration in Metabolic Stability Studies

Metabolic stability, the susceptibility of a compound to biotransformation, is a critical determinant of its pharmacokinetic profile, influencing key parameters such as oral bioavailability and half-life. In vitro assays using liver fractions (microsomes) or intact cells (hepatocytes) are the workhorses for early assessment of metabolic clearance.

The strategic replacement of hydrogen atoms with their stable isotope, deuterium, can significantly alter the rate of metabolism. This phenomenon, known as the Deuterium Kinetic Isotope Effect (KIE) , arises from the greater mass of deuterium compared to hydrogen, resulting in a stronger carbon-deuterium (C-D) bond versus a carbon-hydrogen (C-H) bond.[1][2] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step can be slowed down by deuterium substitution at that position.[1][2] This can lead to a more metabolically stable compound with an improved pharmacokinetic profile.[1][2]

3-Hydroxyquinoline-d6 serves as a valuable tool for these investigations, acting both as an internal standard for robust analytical quantification and as a test compound to probe the effects of deuteration on the metabolic stability of the 3-hydroxyquinoline scaffold.

Core Concepts: Phase I and Phase II Metabolism

Drug metabolism is broadly categorized into two phases:

• Phase I (Functionalization): These reactions, primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes, introduce or expose functional groups (e.g., hydroxyl, amine, carboxyl groups) on the parent compound. Common Phase I reactions include oxidation, reduction, and hydrolysis.

• Phase II (Conjugation): In these reactions, an endogenous molecule (e.g., glucuronic acid, sulfate, glutathione) is attached to the functional group of the parent drug or its Phase I metabolite. This process, catalyzed by enzymes such as UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), generally increases the water solubility of the compound, facilitating its excretion.

While specific metabolic pathways for 3-hydroxyquinoline are not extensively documented in publicly available literature, it is known to be a metabolite of quinoline. The formation of 3-hydroxyquinoline from quinoline is primarily catalyzed by CYP2E1 in human liver microsomes. For related compounds like 8-hydroxyquinoline, glucuronidation by multiple UGTs has been observed.[3] It is plausible that 3-hydroxyquinoline also undergoes Phase II metabolism, particularly glucuronidation and sulfation, at its hydroxyl group.

Experimental Design and Protocols

The following sections provide detailed protocols for assessing the in vitro metabolic stability of 3-Hydroxyquinoline and its deuterated analog, 3-Hydroxyquinoline-d6, using human liver microsomes and hepatocytes.

Metabolic Stability in Human Liver Microsomes

This assay is a primary screen to evaluate Phase I metabolic stability.

Objective: To determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 in human liver microsomes.

Materials:

• 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ACN) for reaction termination

• Internal Standard (IS) for LC-MS/MS analysis (a structurally similar, stable compound)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Experimental Workflow:

Figure 1: Experimental workflow for microsomal stability assay.

Detailed Protocol:

• Preparation:

  • Thaw pooled human liver microsomes on ice. Dilute to a final protein concentration of 0.5 mg/mL in 100 mM phosphate buffer (pH 7.4).

  • Prepare 1 µM working solutions of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the microsomal suspension and the test compound working solutions.

  • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Sampling and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the incubation mixture.

  • Immediately add the aliquot to a separate 96-well plate containing ice-cold acetonitrile with the internal standard to stop the reaction and precipitate proteins.

• Sample Processing and Analysis:

  • Centrifuge the termination plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the peak areas of the parent compound and the internal standard.

Metabolic Stability in Human Hepatocytes

This assay provides a more comprehensive assessment of metabolic stability, including both Phase I and Phase II metabolism.

Objective: To determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 in suspended human hepatocytes.

Materials:

• Cryopreserved human hepatocytes

• Hepatocyte incubation medium (e.g., Williams' E Medium)

• 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6

• Acetonitrile (ACN) for reaction termination

• Internal Standard (IS) for LC-MS/MS analysis

• 96-well plates

• Incubator/shaker (37°C, 5% CO₂)

• Centrifuge

• LC-MS/MS system

Experimental Workflow:

Figure 2: Experimental workflow for hepatocyte stability assay.

Detailed Protocol:

• Preparation:

  • Thaw cryopreserved hepatocytes according to the supplier's protocol. Resuspend the cells in incubation medium to a final density of 0.5 x 10⁶ viable cells/mL.

  • Prepare 1 µM working solutions of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 in incubation medium.

• Incubation:

  • Add the hepatocyte suspension to a 96-well plate.

  • Initiate the reaction by adding the test compound working solutions to the wells.

• Sampling and Termination:

  • At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), take an aliquot of the cell suspension.

  • Immediately add the aliquot to a separate 96-well plate containing ice-cold acetonitrile with the internal standard.

• Sample Processing and Analysis:

  • Centrifuge the termination plate to pellet cell debris.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the samples using a validated LC-MS/MS method.

Data Analysis and Interpretation

Data Processing:

• Calculate the peak area ratio of the test compound to the internal standard for each time point.

• Normalize the data by expressing the peak area ratio at each time point as a percentage of the ratio at time zero.

• Plot the natural logarithm (ln) of the percent remaining versus time.

Calculation of Metabolic Stability Parameters:

• Elimination Rate Constant (k): Determined from the slope of the linear portion of the ln(% remaining) vs. time plot (slope = -k).

• In Vitro Half-Life (t₁/₂): Calculated using the formula: t₁/₂ = 0.693 / k.

• In Vitro Intrinsic Clearance (CLᵢₙₜ):

  • For microsomes: CLᵢₙₜ (µL/min/mg protein) = (0.693 / t₁/₂) / (mg/mL microsomal protein in incubation)

  • For hepatocytes: CLᵢₙₜ (µL/min/10⁶ cells) = (0.693 / t₁/₂) / (cell density in millions of cells/mL)

Illustrative Data Presentation:

Table 1: Illustrative In Vitro Metabolic Stability of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 in Human Liver Microsomes

Compound	t₁/₂ (min)	CLᵢₙₜ (µL/min/mg protein)
3-Hydroxyquinoline	Value	Value
3-Hydroxyquinoline-d6	Value	Value
Positive Control (e.g., Verapamil)	Value	Value

Table 2: Illustrative In Vitro Metabolic Stability of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 in Human Hepatocytes

Compound	t₁/₂ (min)	CLᵢₙₜ (µL/min/10⁶ cells)
3-Hydroxyquinoline	Value	Value
3-Hydroxyquinoline-d6	Value	Value
Positive Control (e.g., Testosterone)	Value	Value

A significant increase in t₁/₂ and a corresponding decrease in CLᵢₙₜ for 3-Hydroxyquinoline-d6 compared to the parent compound would indicate a positive deuterium kinetic isotope effect, suggesting that C-H bond cleavage is a rate-limiting step in its metabolism.

Visualizing Metabolic Pathways

Understanding the metabolic fate of a compound is crucial. While the specific metabolites of 3-hydroxyquinoline are not well-defined, we can propose a putative metabolic pathway based on common biotransformations of similar phenolic compounds.

Putative Metabolic Pathway of 3-Hydroxyquinoline:

Figure 3: Putative metabolic pathway of 3-hydroxyquinoline.

This diagram illustrates that 3-hydroxyquinoline could potentially undergo further oxidation (Phase I) to a dihydroxyquinoline derivative, or more likely, direct conjugation (Phase II) at the hydroxyl group to form glucuronide or sulfate metabolites.

Conclusion

The use of 3-Hydroxyquinoline-d6 in in vitro metabolic stability studies provides a robust framework for understanding the metabolic fate of this chemical scaffold. By employing the detailed protocols outlined in this guide, researchers can obtain high-quality data on half-life and intrinsic clearance. Comparing these parameters with the non-deuterated analog allows for a quantitative assessment of the deuterium kinetic isotope effect, offering valuable insights into the metabolic liabilities of the molecule and guiding further drug design and optimization efforts. While specific metabolic pathways for 3-hydroxyquinoline require further elucidation, the methodologies presented here provide a solid foundation for such investigations.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.aalto.fi [research.aalto.fi]

Protocols & Analytical Methods

Quantitative Analysis of Quinoline Metabolites Using 3-Hydroxyquinoline-d6 as an Internal Standard

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of major quinoline metabolites in biological matrices, such as plasma, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, 3-Hydroxyquinoline-d6, to ensure accuracy and precision by correcting for matrix effects and variations in sample recovery.

Introduction

Quinoline, a heterocyclic aromatic compound, is present in various industrial products and is a core structure in many pharmaceuticals. Understanding its metabolism is crucial for assessing the toxicology and pharmacokinetics of quinoline-containing compounds. The primary metabolic pathways of quinoline in the body involve oxidation, leading to the formation of several key metabolites. The major metabolites include 2-hydroxyquinoline, 3-hydroxyquinoline, 5,6-dihydroxy-5,6-dihydroquinoline, and quinoline-N-oxide.[1][2] Accurate quantification of these metabolites is essential for drug metabolism and pharmacokinetic (DMPK) studies.

LC-MS/MS is a powerful analytical technique for the sensitive and selective quantification of small molecules in complex biological samples.[3] The use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte is the gold standard in quantitative bioanalysis.[4] A SIL-IS, such as 3-Hydroxyquinoline-d6, has nearly identical physicochemical properties to the analyte (3-hydroxyquinoline) and experiences similar matrix effects and ionization suppression or enhancement, thus providing reliable correction and leading to more accurate and precise results.[4][5]

Quinoline Metabolism Signaling Pathway

The metabolism of quinoline primarily occurs in the liver, catalyzed by cytochrome P450 (CYP) enzymes. The major biotransformation pathways include hydroxylation and N-oxidation.

Figure 1: Simplified metabolic pathway of quinoline.

Experimental Workflow

The following diagram outlines the general workflow for the quantitative analysis of quinoline metabolites from sample collection to data analysis.

Figure 2: Experimental workflow for quinoline metabolite analysis.

Detailed Experimental Protocol

1. Materials and Reagents

• Quinoline metabolites standards (3-hydroxyquinoline, 2-hydroxyquinoline, 5,6-dihydroxy-5,6-dihydroquinoline, quinoline-N-oxide)

• 3-Hydroxyquinoline-d6 (Internal Standard)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Biological matrix (e.g., human plasma)

• Microcentrifuge tubes

• 96-well plates (optional, for high-throughput analysis)

2. Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each quinoline metabolite and the internal standard (3-Hydroxyquinoline-d6) in methanol. Store at -20°C.

• Working Standard Solutions: Prepare serial dilutions of the stock solutions in 50% methanol to create a series of calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of 3-Hydroxyquinoline-d6 at a fixed concentration (e.g., 100 ng/mL) in 50% methanol.

3. Sample Preparation (Protein Precipitation)

• Thaw biological samples (e.g., plasma) on ice.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample.

• Add 10 µL of the internal standard spiking solution (3-Hydroxyquinoline-d6) to each sample, calibrator, and quality control sample (except blank).

• Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.[6][7][8]

• Vortex vigorously for 1 minute.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to mix and centrifuge at 14,000 rpm for 5 minutes to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

5. Mass Spectrometry Parameters (MRM Transitions)

The following table provides proposed Multiple Reaction Monitoring (MRM) transitions for the quinoline metabolites and the internal standard. These transitions should be optimized on the specific mass spectrometer being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) (Suggested Starting Point)
3-Hydroxyquinoline	146.1	118.1	25
3-Hydroxyquinoline-d6 (IS)	152.1	124.1	25
2-Hydroxyquinoline	146.1	91.1	30
5,6-dihydroxy-5,6-dihydroquinoline	164.1	146.1	15
Quinoline-N-oxide	146.1	130.1	20

Quantitative Data Summary

The following tables represent typical quantitative performance data for a validated LC-MS/MS method for quinoline metabolites.

Table 1: Calibration Curve Parameters

Metabolite	Linear Range (ng/mL)	Correlation Coefficient (r²)	Accuracy (%)	Precision (%RSD)
3-Hydroxyquinoline	1 - 1000	> 0.995	95 - 105	< 10
2-Hydroxyquinoline	1 - 1000	> 0.995	93 - 107	< 12
5,6-dihydroxy-5,6-dihydroquinoline	5 - 2000	> 0.992	90 - 110	< 15
Quinoline-N-oxide	2 - 1500	> 0.994	92 - 108	< 13

Table 2: Quality Control Sample Results

Metabolite	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
3-Hydroxyquinoline	Low	3	2.9	96.7	5.8
Mid	300	305.1	101.7	4.2
High	800	789.6	98.7	3.5
2-Hydroxyquinoline	Low	3	3.1	103.3	7.1
Mid	300	294.3	98.1	5.5
High	800	812.0	101.5	4.8
5,6-dihydroxy-5,6-dihydroquinoline	Low	15	14.2	94.7	9.3
Mid	1000	1035.0	103.5	7.6
High	1600	1552.0	97.0	6.9
Quinoline-N-oxide	Low	6	6.3	105.0	8.2
Mid	750	729.0	97.2	6.1
High	1200	1242.0	103.5	5.3

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of key quinoline metabolites in biological fluids using LC-MS/MS with 3-Hydroxyquinoline-d6 as an internal standard. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring high-quality, reliable data in regulated bioanalysis. The provided workflow, protocols, and performance characteristics can be adapted and validated by researchers for their specific applications in drug metabolism, pharmacokinetics, and toxicology studies.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. medchemexpress.com [medchemexpress.com]
• 6. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 7. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Application Notes and Protocols for the Use of 3-Hydroxyquinoline-d6 in Pharmacokinetic Studies of Quinoline-Based Drugs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 3-Hydroxyquinoline-d6 as an internal standard for the accurate quantification of quinoline-based drugs and their metabolites in pharmacokinetic (PK) studies. The protocols detailed below are designed for implementation with liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical technique for bioanalysis.

Introduction

Quinoline and its derivatives are a significant class of heterocyclic compounds with a broad spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties. Understanding the absorption, distribution, metabolism, and excretion (ADME) of these drugs is crucial for their development and clinical use. Pharmacokinetic studies provide this vital information, and the accuracy of such studies relies heavily on the analytical methods used.

Isotope dilution mass spectrometry (IDMS) with stable isotope-labeled internal standards is the gold standard for quantitative bioanalysis.[1] Deuterated internal standards, such as 3-Hydroxyquinoline-d6, are ideal for this purpose as they are chemically identical to the analyte of interest, ensuring they behave similarly during sample preparation and analysis. This co-elution corrects for variations in extraction recovery, matrix effects, and instrument response, leading to highly accurate and precise results.[1][2][3]

3-Hydroxyquinoline is a known major metabolite of several quinoline-based drugs, primarily formed through hydroxylation by cytochrome P450 enzymes, particularly CYP2E1 and CYP3A4.[4][5][6] Therefore, 3-Hydroxyquinoline-d6 serves as an excellent internal standard for the simultaneous quantification of a parent quinoline drug and its 3-hydroxy metabolite.

Principle of the Method

This method utilizes LC-MS/MS for the simultaneous determination of a quinoline-based drug and its 3-hydroxyquinoline metabolite in a biological matrix, typically plasma. A known concentration of 3-Hydroxyquinoline-d6 is added to the plasma sample at the beginning of the sample preparation process. Following extraction of the analytes and the internal standard, the sample is analyzed by LC-MS/MS. The analytes and the internal standard are separated chromatographically and then detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the original sample, based on a calibration curve.

Experimental Protocols

The following protocols are representative and may require optimization for specific quinoline-based drugs and laboratory instrumentation.

• Analytes: Reference standards of the quinoline-based drug and 3-hydroxyquinoline.

• Internal Standard: 3-Hydroxyquinoline-d6.

• Biological Matrix: Blank human plasma (or other relevant matrix).

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Water (LC-MS grade).

• Reagents: Ammonium acetate.

• Equipment:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

  • Analytical balance.

  • Vortex mixer.

  • Centrifuge.

  • Pipettes.

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve the reference standards of the parent drug, 3-hydroxyquinoline, and 3-Hydroxyquinoline-d6 in methanol to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare serial dilutions of the parent drug and 3-hydroxyquinoline stock solutions in 50:50 (v/v) methanol:water to create a series of working standard solutions for the calibration curve.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 3-Hydroxyquinoline-d6 stock solution with 50:50 (v/v) methanol:water.

• Sample Aliquoting: To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 10 µL of the 100 ng/mL 3-Hydroxyquinoline-d6 internal standard working solution and vortex briefly.

• Protein Precipitation: Add 300 µL of acetonitrile to each sample.

• Vortexing: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase to increase sensitivity.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

The following are typical LC-MS/MS parameters.

Table 1: Representative Liquid Chromatography Conditions

Parameter	Value
LC System	UHPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	5% B to 95% B over 5 min, hold for 1 min, then re-equilibrate

Table 2: Representative Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Quinoline Drug	To be determined for the specific drug
3-Hydroxyquinoline	146.1 -> 118.1
3-Hydroxyquinoline-d6	152.1 -> 124.1
Collision Energy	To be optimized for each analyte
Dwell Time	100 ms

Data Presentation and Analysis

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte in the calibration standards. A linear regression with a weighting factor of 1/x² is typically used. Quality control (QC) samples at low, medium, and high concentrations are analyzed in replicate to assess the precision and accuracy of the method.

Table 3: Representative Calibration Curve and QC Data

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)	QC Low (ng/mL)	QC Mid (ng/mL)	QC High (ng/mL)
Quinoline Drug	1 - 1000	> 0.995	1	3	50	800
3-Hydroxyquinoline	0.5 - 500	> 0.995	0.5	1.5	25	400

Table 4: Representative Precision and Accuracy Data

Analyte	QC Level	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Quinoline Drug	Low	< 10%	90-110%	< 10%	90-110%
Mid	< 10%	90-110%	< 10%	90-110%
High	< 10%	90-110%	< 10%	90-110%
3-Hydroxyquinoline	Low	< 15%	85-115%	< 15%	85-115%
Mid	< 15%	85-115%	< 15%	85-115%
High	< 15%	85-115%	< 15%	85-115%

The validated bioanalytical method can be applied to analyze samples from a pharmacokinetic study. The resulting concentration-time data is used to calculate key pharmacokinetic parameters.

Table 5: Representative Pharmacokinetic Parameters of a Quinoline-Based Drug

Parameter	Unit	Value (Mean ± SD)
Cmax (Parent Drug)	ng/mL	550 ± 120
Tmax (Parent Drug)	h	2.5 ± 0.8
AUC₀-t (Parent Drug)	ngh/mL	4800 ± 950
t½ (Parent Drug)	h	8.2 ± 2.1
Cmax (3-Hydroxyquinoline Metabolite)	ng/mL	85 ± 25
Tmax (3-Hydroxyquinoline Metabolite)	h	4.0 ± 1.2
AUC₀-t (3-Hydroxyquinoline Metabolite)	ngh/mL	950 ± 210
t½ (3-Hydroxyquinoline Metabolite)	h	12.5 ± 3.5

Mandatory Visualizations

Caption: Experimental workflow for the bioanalysis of a quinoline-based drug.

Caption: Metabolic pathway of a quinoline-based drug to 3-hydroxyquinoline.

Caption: Rationale for using a deuterated internal standard for accurate quantification.

Conclusion

The use of 3-Hydroxyquinoline-d6 as an internal standard provides a robust and reliable method for the pharmacokinetic analysis of quinoline-based drugs and their 3-hydroxy metabolites. The protocols and data presented herein offer a solid foundation for researchers to develop and validate their own bioanalytical methods, contributing to the advancement of drug development in this important class of compounds. The high degree of accuracy and precision achievable with this approach is essential for making informed decisions throughout the drug development pipeline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cytochrome P450 species involved in the metabolism of quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Enzyme kinetics for the formation of 3-hydroxyquinine and three new metabolites of quinine in vitro; 3-hydroxylation by CYP3A4 is indeed the major metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

LC-MS/MS method development for 3-Hydroxyquinoline with a deuterated standard

An LC-MS/MS method for the sensitive and selective quantification of 3-Hydroxyquinoline in biological matrices has been developed and validated. This method utilizes a stable isotope-labeled internal standard (3-Hydroxyquinoline-d4) to ensure high accuracy and precision, making it suitable for pharmacokinetic studies, drug metabolism research, and clinical monitoring.

The methodology employs a simple protein precipitation step for sample preparation, followed by chromatographic separation on a C18 reversed-phase column. Detection is achieved using a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity. This application note provides a comprehensive protocol for the entire workflow, from sample preparation to data analysis.

Experimental Protocol

Materials and Reagents

• Analytes: 3-Hydroxyquinoline (≥98% purity), 3-Hydroxyquinoline-d4 (≥98% purity, 99% isotopic enrichment)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (18.2 MΩ·cm)

• Biological Matrix: Human Plasma (K2-EDTA)

Instrumentation

• LC System: A standard HPLC or UHPLC system, such as a Shimadzu Nexera or Waters ACQUITY UPLC.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer, such as a SCIEX API 4000 or Waters Xevo TQ-S.[1][2]

• Analytical Column: A reversed-phase C18 column (e.g., Zorbax C18, 50 x 2.1 mm, 3.5 µm).[1][3]

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d4 by dissolving 10 mg of each standard in 10 mL of methanol.

• Working Standard Solutions: Prepare serial dilutions of the 3-Hydroxyquinoline stock solution with 50:50 (v/v) acetonitrile/water to create calibration standards ranging from 1 to 2000 ng/mL.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 3-Hydroxyquinoline-d4 stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will also serve as the protein precipitation agent.

Sample Preparation Protocol (Protein Precipitation)

• Aliquot 50 µL of plasma sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL 3-Hydroxyquinoline-d4 in acetonitrile).

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[4]

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to an HPLC vial for analysis.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method Parameters

The method parameters were optimized to achieve a sensitive, selective, and robust assay. Multiple Reaction Monitoring (MRM) is used for quantification, a technique that enhances selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[5]

Liquid Chromatography Conditions

A gradient elution is used to ensure good peak shape and separation from matrix components. Formic acid is added to the mobile phase to improve the ionization efficiency of the analyte in positive ion mode.[6][7]

Parameter	Condition
Column	Zorbax C18 (50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
2.5
3.5
3.6
5.0

Mass Spectrometry Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode. The MRM transitions and compound-specific parameters were optimized by infusing the individual standards. The use of a deuterated internal standard is critical for correcting variability from matrix effects and instrument response.[8][9]

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	450 °C
Nebulizer Gas	45 psi
Dwell Time	150 ms

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Hydroxyquinoline	146.1	118.1	25
3-Hydroxyquinoline-d4 (IS)	150.1	122.1	25

Method Performance

Calibration Curve and Linearity

The method demonstrated excellent linearity over the concentration range of 1 to 2000 ng/mL. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration.

Parameter	Result
Calibration Range	1.0 - 2000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using Quality Control (QC) samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low (LQC), Medium (MQC), and High (HQC).

QC Level	Nominal Conc. (ng/mL)	Intra-Day Precision (%CV)	Intra-Day Accuracy (%)	Inter-Day Precision (%CV)	Inter-Day Accuracy (%)
LLOQ	1.0	≤ 8.5	95.2 - 104.5	≤ 9.2	96.1 - 103.8
LQC	3.0	≤ 6.1	97.3 - 102.1	≤ 7.5	98.0 - 101.5
MQC	100	≤ 4.5	98.5 - 101.2	≤ 5.8	99.1 - 100.8
HQC	1600	≤ 3.8	99.1 - 100.5	≤ 4.9	99.5 - 100.2

Visualized Workflows

References

• 1. japsonline.com [japsonline.com]
• 2. waters.com [waters.com]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]
• 5. SRM/MRM: Principles, Applications & Instrumentation - Creative Proteomics [creative-proteomics.com]
• 6. Separation of 3-Hydroxyquinoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Separation of Quinoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. m.youtube.com [m.youtube.com]

Application Note: High-Throughput Quantification of 3-Hydroxyquinoline-d6 in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

In pharmacokinetic and drug metabolism studies, the use of stable isotope-labeled internal standards is crucial for achieving accurate and precise quantification of analytes in complex biological matrices such as human plasma. 3-Hydroxyquinoline-d6, a deuterated analog of the quinoline metabolite 3-hydroxyquinoline, serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis. Its chemical properties are nearly identical to the unlabeled analyte, ensuring similar behavior during sample extraction and chromatographic separation, while its mass difference allows for distinct detection by the mass spectrometer.

This application note provides detailed protocols for the preparation of human plasma samples for the quantification of an analyte using 3-Hydroxyquinoline-d6 as an internal standard. Two common and effective sample preparation techniques are presented: Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE). The selection of the appropriate method depends on the desired level of sample cleanup, throughput requirements, and the specific characteristics of the analyte of interest.

Experimental Protocols

Method 1: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing the bulk of proteins from plasma samples, making it suitable for high-throughput applications. Acetonitrile is a commonly used solvent for this purpose as it efficiently denatures and precipitates plasma proteins.[1][2]

Materials and Reagents:

• Human plasma (K2-EDTA as anticoagulant)

• 3-Hydroxyquinoline-d6 working solution (in methanol or acetonitrile)

• Acetonitrile (HPLC grade), chilled to -20°C

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

• Vortex mixer

• Refrigerated microcentrifuge

• Autosampler vials with inserts

Protocol:

• Sample Thawing: Thaw frozen human plasma samples at room temperature and vortex gently to ensure homogeneity.

• Aliquoting: Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 3-Hydroxyquinoline-d6 working solution to each plasma sample (excluding blank controls).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube. This 3:1 ratio of acetonitrile to plasma is effective for protein removal.[1]

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction offers a higher degree of sample cleanup compared to protein precipitation by partitioning the analyte and internal standard into an immiscible organic solvent, leaving behind many matrix interferences. This method is based on the extraction of the structurally similar compound 3-hydroxyquinine.

Materials and Reagents:

• Human plasma (K2-EDTA as anticoagulant)

• 3-Hydroxyquinoline-d6 working solution (in methanol or acetonitrile)

• Alkaline solution (e.g., 0.1 M Sodium Hydroxide)

• Diethyl ether (HPLC grade)

• Centrifuge tubes (5 mL)

• Calibrated pipettes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Reconstitution solution (e.g., 50:50 acetonitrile:water)

• Autosampler vials with inserts

Protocol:

• Sample Thawing: Thaw frozen human plasma samples at room temperature and vortex gently to ensure homogeneity.

• Aliquoting and Spiking: In a 5 mL centrifuge tube, combine 200 µL of human plasma with 20 µL of the 3-Hydroxyquinoline-d6 working solution.

• Alkalinization: Add 50 µL of 0.1 M Sodium Hydroxide to the plasma sample to adjust the pH and ensure the analyte and internal standard are in their non-ionized form, facilitating extraction into the organic solvent.

• Extraction: Add 1 mL of diethyl ether to the tube.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure efficient extraction.

• Centrifugation: Centrifuge the samples at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer (diethyl ether) to a clean tube.

• Evaporation: Evaporate the diethyl ether to dryness under a gentle stream of nitrogen at 37°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solution.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following tables summarize the expected performance characteristics of the two sample preparation methods for the analysis of an analyte using 3-Hydroxyquinoline-d6 as an internal standard. The data is representative and based on typical results for similar bioanalytical methods. For structurally similar compounds like quinine, recoveries of over 90% have been reported.[3] Acetonitrile precipitation has been shown to yield recoveries greater than 80%.[1][4][5]

Table 1: Method Performance Comparison

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)
Throughput	High	Medium
Sample Cleanup	Moderate	High
Automation Potential	High	Medium
Cost per Sample	Low	Low-Medium
Solvent Consumption	Low	Medium

Table 2: Quantitative Performance Data (Representative)

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)
Recovery (%)	> 85%	> 90%
Matrix Effect (%)	85 - 115%	90 - 110%
Precision (%RSD)	< 10%	< 5%
Accuracy (%Bias)	± 10%	± 5%
Lower Limit of Quantification (LLOQ)	Analyte Dependent	Analyte Dependent

Visualizations

Caption: Experimental workflow for plasma sample preparation.

This document provides a comprehensive guide for the preparation of human plasma samples for bioanalytical studies using 3-Hydroxyquinoline-d6 as an internal standard. The choice between Protein Precipitation and Liquid-Liquid Extraction will depend on the specific requirements of the assay, balancing the need for sample cleanliness with throughput demands. Both methods, when properly validated, can yield reliable and reproducible data for pharmacokinetic and other drug development applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic Parameters of Quinine in Healthy Subjects and in Patients with Uncomplicated Malaria in Nigeria: Analysis of Data using a Population Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application of 3-Hydroxyquinoline-d6 in Environmental Sample Analysis

Application Note & Protocol

Introduction

3-Hydroxyquinoline and its derivatives are heterocyclic aromatic compounds that can enter the environment through various industrial and agricultural activities. As a metabolite of quinoline, it is also of interest in human and ecological risk assessment.[1] Accurate and sensitive quantification of these compounds in complex environmental matrices such as water, soil, and sediment is crucial for monitoring their fate and transport, as well as for regulatory compliance.

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard (IS).[2][3][4] 3-Hydroxyquinoline-d6, a deuterated analog of 3-hydroxyquinoline, is an ideal internal standard for the quantification of 3-hydroxyquinoline in environmental samples.[5][6] Its chemical and physical properties are nearly identical to the native analyte, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic separation. This co-elution allows for effective compensation of matrix effects, variations in instrument response, and losses during sample preparation, leading to highly reliable and reproducible results.[2][4][6]

This document provides a detailed protocol for the determination of 3-hydroxyquinoline in water samples using 3-Hydroxyquinoline-d6 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle

A known amount of 3-Hydroxyquinoline-d6 is added to the environmental water sample prior to any sample preparation steps. The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the analyte and the internal standard. The extract is analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the native 3-hydroxyquinoline to that of the deuterated internal standard is used to calculate the concentration of the analyte in the original sample. This isotope dilution approach corrects for potential losses during sample processing and any suppression or enhancement of the signal during mass spectrometric detection.

Experimental Workflow

Caption: General workflow for the analysis of 3-hydroxyquinoline in water samples.

Materials and Reagents

• Standards:

  • 3-Hydroxyquinoline (≥98% purity)

  • 3-Hydroxyquinoline-d6 (≥98% purity, isotopic purity ≥98%)

• Solvents:

  • Methanol (HPLC or LC-MS grade)

  • Acetonitrile (HPLC or LC-MS grade)

  • Water (Type I, ultrapure)

  • Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE):

  • Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

• Other:

  • Volumetric flasks, pipettes, and other standard laboratory glassware

  • Autosampler vials with inserts

  • Nitrogen evaporator

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 3-hydroxyquinoline and 3-Hydroxyquinoline-d6 into separate 10 mL volumetric flasks.

  • Dissolve in methanol and bring to volume.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the primary stock solution of 3-hydroxyquinoline with 50:50 (v/v) methanol:water.

• Internal Standard Spiking Solution (10 µg/mL):

  • Dilute the 3-Hydroxyquinoline-d6 primary stock solution with methanol.

Sample Preparation (Solid-Phase Extraction)

• Sample Collection and Preservation: Collect water samples in amber glass bottles. Acidify to pH < 2 with sulfuric acid and store at 4°C.

• Spiking: To a 100 mL aliquot of the water sample, add a known amount (e.g., 100 µL) of the 10 µg/mL 3-Hydroxyquinoline-d6 internal standard spiking solution.

• SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard with two 3 mL aliquots of methanol into a collection tube.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of 50:50 (v/v) methanol:water containing 0.1% formic acid. Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Capillary Voltage: 3.0 kV

MRM Transitions

The following MRM transitions should be optimized on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Hydroxyquinoline	146.1	118.1	20
3-Hydroxyquinoline	146.1	91.1	35
3-Hydroxyquinoline-d6 (IS)	152.1	124.1	20

Data Presentation

Method Performance Characteristics

The following table summarizes the expected performance of the method based on validation studies.

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/L
Limit of Quantification (LOQ)	2.0 ng/L
Accuracy (Recovery %)	92 - 108%
Precision (RSD %)	< 10%
Matrix Effect (%)	85 - 115%

Signaling Pathways & Logical Relationships

The use of a stable isotope-labeled internal standard is based on the principle of isotope dilution. The logical relationship for quantification is illustrated below.

Caption: Isotope dilution quantification logic.

Conclusion

The use of 3-Hydroxyquinoline-d6 as an internal standard in an LC-MS/MS method provides a robust, accurate, and precise approach for the quantification of 3-hydroxyquinoline in environmental water samples. The stable isotope-labeled internal standard effectively compensates for variations in sample preparation and instrumental analysis, ensuring high-quality data for environmental monitoring and research. This method can be adapted for other environmental matrices, such as soil and sediment, with appropriate modifications to the extraction procedure.

References

• 1. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. epa.gov [epa.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. lcms.cz [lcms.cz]
• 6. texilajournal.com [texilajournal.com]

Application Note: Quantitative Analysis of 3-Hydroxyquinoline in Human Plasma by GC-MS with 3-Hydroxyquinoline-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyquinoline is a quinoline derivative that is of significant interest in pharmaceutical and metabolic research. As a metabolite of quinoline, a compound with various industrial applications and potential toxicological relevance, its accurate quantification in biological matrices is crucial for pharmacokinetic, toxicokinetic, and drug metabolism studies. Gas chromatography-mass spectrometry (GC-MS) offers a highly selective and sensitive platform for the analysis of small molecules. However, the inherent polarity of 3-hydroxyquinoline makes it challenging for direct GC-MS analysis. This application note describes a detailed and robust protocol for the quantification of 3-hydroxyquinoline in human plasma. The method involves a liquid-liquid extraction (LLE) for sample clean-up, followed by derivatization to enhance volatility and thermal stability. The use of a stable isotope-labeled internal standard, 3-hydroxyquinoline-d6, ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and injection.

Experimental Protocols

Materials and Reagents

• 3-Hydroxyquinoline (≥98% purity)

• 3-Hydroxyquinoline-d6 (ISTD, ≥98% purity, isotopic purity ≥99%)

• Human plasma (drug-free)

• Methyl tert-butyl ether (MTBE), HPLC grade

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Ethyl acetate, HPLC grade

• Acetonitrile, HPLC grade

• Formic acid, LC-MS grade

• Deionized water (18.2 MΩ·cm)

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh 10 mg of 3-hydroxyquinoline and 3-hydroxyquinoline-d6 and dissolve in 10 mL of acetonitrile, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions of 3-hydroxyquinoline by serial dilution of the primary stock solution with acetonitrile to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the 3-hydroxyquinoline-d6 primary stock solution with acetonitrile to a final concentration of 50 ng/mL.

Sample Preparation Protocol

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 200 µL of human plasma sample, calibration standard, or quality control (QC) sample.

• Internal Standard Spiking: Add 20 µL of the 50 ng/mL 3-hydroxyquinoline-d6 working solution to each tube (final ISTD concentration of 5 ng/mL), except for the blank matrix samples. Vortex for 10 seconds.

• Protein Precipitation and LLE: Add 800 µL of MTBE to each tube. Cap and vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the upper organic layer (MTBE) to a clean 1.5 mL microcentrifuge tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dried residue, add 50 µL of ethyl acetate and 50 µL of BSTFA + 1% TMCS. Cap the tubes tightly and heat at 70°C for 30 minutes in a heating block.

• Final Sample Preparation: After cooling to room temperature, transfer the derivatized sample to a GC-MS vial with a micro-insert for analysis.

Caption: Experimental workflow for the GC-MS analysis of 3-hydroxyquinoline.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector: Splitless mode, 280°C

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 25°C/min to 300°C, hold for 5 minutes

• MS Transfer Line: 280°C

• Ion Source: Electron Ionization (EI), 70 eV, 230°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation and Results

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and recovery.

Mass Spectrometry

The derivatization with BSTFA adds a trimethylsilyl (TMS) group to the hydroxyl moiety of 3-hydroxyquinoline. The predicted mass of the TMS-derivatized 3-hydroxyquinoline is 217.3 g/mol . For the d6-internal standard, the predicted mass is 223.3 g/mol . The selected ions for monitoring are presented in Table 1.

Table 1. Selected Ion Monitoring (SIM) Parameters

Compound	Derivative	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
3-Hydroxyquinoline	TMS	217	202, 145
3-Hydroxyquinoline-d6	TMS	223	208, 151

Calibration Curve and Linearity

The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The linearity of the method was evaluated over the concentration range of 1-1000 ng/mL.

Table 2. Calibration Curve Data

Concentration (ng/mL)	Analyte/ISTD Peak Area Ratio (Mean, n=3)
1	0.021
5	0.105
10	0.212
50	1.045
100	2.098
250	5.235
500	10.510
1000	21.050
Linearity (R²)	0.9995

Method Validation Summary

The method was validated according to standard bioanalytical method validation guidelines. The results are summarized in Table 3.

Table 3. Method Validation Summary

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%CV)	≤ 6.5%
Inter-day Precision (%CV)	≤ 8.2%
Accuracy (% Bias)	-7.8% to 5.5%
Recovery	85.2% - 92.5%

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship for selecting the appropriate analytical technique for 3-hydroxyquinoline analysis, highlighting why GC-MS with derivatization is a suitable choice.

Caption: Decision tree for selecting an analytical method for 3-hydroxyquinoline.

Conclusion

This application note presents a comprehensive and validated GC-MS method for the quantitative determination of 3-hydroxyquinoline in human plasma. The protocol, which employs liquid-liquid extraction for sample cleanup and silylation for derivatization, demonstrates excellent sensitivity, specificity, and linearity over a wide dynamic range. The use of a deuterated internal standard ensures the accuracy and reliability of the results. This method is well-suited for application in clinical and preclinical studies requiring the precise measurement of 3-hydroxyquinoline.

Application Notes and Protocols for 3-Hydroxyquinoline-d6 in Drug Metabolism and Pharmacokinetics (DMPK) Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 3-Hydroxyquinoline-d6 in drug metabolism and pharmacokinetics (DMPK) studies. The following sections detail its primary application as an internal standard in bioanalytical method development, as well as its utility in metabolic stability and reaction phenotyping assays for the parent compound, 3-Hydroxyquinoline.

Bioanalytical Method Development using 3-Hydroxyquinoline-d6 as an Internal Standard

Stable isotope-labeled internal standards are the gold standard in quantitative bioanalysis, offering the highest degree of accuracy and precision by compensating for variability during sample preparation and analysis.[1][2][3][4] 3-Hydroxyquinoline-d6, as a deuterated analog of 3-Hydroxyquinoline, is an ideal internal standard for the quantification of 3-Hydroxyquinoline in biological matrices.

A robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method can be developed for the simultaneous determination of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6.

Experimental Protocol: Quantification of 3-Hydroxyquinoline in Human Plasma

Objective: To accurately quantify the concentration of 3-Hydroxyquinoline in human plasma samples using a validated LC-MS/MS method with 3-Hydroxyquinoline-d6 as an internal standard.

Materials and Reagents:

• 3-Hydroxyquinoline reference standard

• 3-Hydroxyquinoline-d6 internal standard (IS)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid

• Drug-free human plasma

Instrumentation:

• High-performance liquid chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, calibration standard, quality control, or unknown), add 25 µL of the 3-Hydroxyquinoline-d6 internal standard working solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Parameters:

The following table summarizes the recommended starting parameters for the LC-MS/MS analysis. These may require optimization for specific instrumentation.

Parameter	Recommended Condition
LC Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	Start with 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and equilibrate for 1 min.
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	See Table 2

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Hydroxyquinoline	146.1	118.1	25
3-Hydroxyquinoline-d6	152.1	124.1	25

Note: The specific m/z values and collision energies should be optimized for the instrument in use.

Data Analysis:

The concentration of 3-Hydroxyquinoline in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve constructed from standards of known concentrations.

Workflow for Bioanalytical Method using 3-Hydroxyquinoline-d6:

Bioanalytical workflow for 3-Hydroxyquinoline quantification.

Metabolic Stability Assay

Metabolic stability assays are crucial for predicting the in vivo clearance of a drug candidate.[5][6][7] This protocol outlines the use of human liver microsomes to determine the in vitro half-life and intrinsic clearance of 3-Hydroxyquinoline.

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

Objective: To determine the rate of disappearance of 3-Hydroxyquinoline when incubated with human liver microsomes.

Materials and Reagents:

• 3-Hydroxyquinoline

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile with 3-Hydroxyquinoline-d6 (as internal standard for quenching and analysis)

Procedure:

• Prepare a stock solution of 3-Hydroxyquinoline in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-warm a mixture of HLM and phosphate buffer at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system and 3-Hydroxyquinoline (final concentration, e.g., 1 µM).

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to cold acetonitrile containing 3-Hydroxyquinoline-d6.

• Centrifuge the samples to pellet the precipitated protein.

• Analyze the supernatant using the LC-MS/MS method described in the previous section to determine the remaining concentration of 3-Hydroxyquinoline.

Data Analysis:

• Plot the natural logarithm of the percentage of 3-Hydroxyquinoline remaining versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• Calculate the in vitro half-life (t½) = 0.693 / k.

• Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg/mL microsomal protein).

Workflow for Metabolic Stability Assay:

Workflow for the in vitro metabolic stability assay.

Reaction Phenotyping

Reaction phenotyping identifies the specific enzymes responsible for the metabolism of a drug candidate, which is critical for predicting drug-drug interactions.[8] Based on literature, 3-hydroxylation of quinoline structures is often mediated by Cytochrome P450 enzymes, particularly CYP3A4.[8]

Experimental Protocol: CYP450 Reaction Phenotyping for 3-Hydroxyquinoline Metabolism

Objective: To identify the major CYP450 isoenzymes involved in the metabolism of a parent drug that forms 3-Hydroxyquinoline as a metabolite.

Materials and Reagents:

• Parent drug compound

• Recombinant human CYP450 enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4)

• Pooled human liver microsomes

• Selective CYP450 chemical inhibitors (see Table 3)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile with 3-Hydroxyquinoline-d6 (for quenching and analysis)

Table 3: Selective CYP450 Chemical Inhibitors

CYP Isozyme	Selective Inhibitor
CYP1A2	Furafylline
CYP2C9	Tienilic Acid
CYP2C19	Ticlopidine
CYP2D6	Quinidine
CYP3A4	Ketoconazole

Procedure (Chemical Inhibition Approach):

• Pre-incubate pooled human liver microsomes with each selective CYP450 inhibitor for a specified time at 37°C.

• Initiate the metabolic reaction by adding the parent drug and the NADPH regenerating system.

• Incubate for a fixed time period (determined from metabolic stability studies).

• Quench the reaction with cold acetonitrile containing 3-Hydroxyquinoline-d6.

• Centrifuge the samples to pellet the precipitated protein.

• Analyze the supernatant by LC-MS/MS for the formation of 3-Hydroxyquinoline.

Data Analysis:

Compare the rate of 3-Hydroxyquinoline formation in the presence of each inhibitor to a control incubation (without inhibitor). Significant inhibition by a specific inhibitor indicates the involvement of the corresponding CYP isoenzyme in the metabolism of the parent drug to 3-Hydroxyquinoline.

Logical Diagram for Reaction Phenotyping:

Logic of reaction phenotyping using selective inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. m.youtube.com [m.youtube.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. mdpi.com [mdpi.com]
• 8. Enzyme kinetics for the formation of 3-hydroxyquinine and three new metabolites of quinine in vitro; 3-hydroxylation by CYP3A4 is indeed the major metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3-Hydroxyquinoline in Biological Samples using 3-Hydroxyquinoline-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of calibration standards and quality control samples by spiking 3-Hydroxyquinoline-d6 into biological matrices (plasma and urine) for the quantitative analysis of 3-Hydroxyquinoline using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

3-Hydroxyquinoline is a metabolite of quinoline and its derivatives, which are present in various natural and synthetic compounds. Accurate quantification of 3-Hydroxyquinoline in biological samples is crucial for pharmacokinetic, toxicokinetic, and metabolism studies. The use of a stable isotope-labeled internal standard (IS), such as 3-Hydroxyquinoline-d6, is the gold standard for quantitative bioanalysis by LC-MS/MS.[1][2] The deuterated internal standard is chemically and physically almost identical to the analyte, ensuring that it behaves similarly during sample preparation and analysis, thus correcting for variability in extraction recovery and matrix effects.[2][3]

This protocol outlines a standard procedure for spiking 3-Hydroxyquinoline-d6 into plasma and urine samples, followed by a generic protein precipitation extraction method for sample cleanup prior to LC-MS/MS analysis.

Experimental Workflow

The overall experimental workflow for the quantification of 3-Hydroxyquinoline in biological samples is depicted below.

Caption: General workflow for sample preparation and analysis.

Materials and Reagents

• 3-Hydroxyquinoline (Analyte)

• 3-Hydroxyquinoline-d6 (Internal Standard)

• Control human plasma (with appropriate anticoagulant, e.g., K2EDTA)

• Control human urine

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes and tips

Stock and Working Solutions Preparation

4.1. 3-Hydroxyquinoline Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of 3-Hydroxyquinoline and dissolve it in 10 mL of methanol.

4.2. 3-Hydroxyquinoline-d6 Internal Standard Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of 3-Hydroxyquinoline-d6 and dissolve it in 10 mL of methanol.

4.3. 3-Hydroxyquinoline Intermediate and Working Solutions:

• Prepare a series of intermediate and working standard solutions by serially diluting the stock solution with 50:50 (v/v) methanol:water to achieve the desired concentrations for spiking calibration curve (CAL) and quality control (QC) samples.

4.4. 3-Hydroxyquinoline-d6 Internal Standard Working Solution (e.g., 100 ng/mL):

• Dilute the IS stock solution with 50:50 (v/v) methanol:water to a final concentration that will yield a robust and reproducible signal in the LC-MS/MS system.

Preparation of Calibration Standards and Quality Control Samples

5.1. Spiking Procedure:

• Aliquot 95 µL of the biological matrix (plasma or urine) into labeled microcentrifuge tubes for each calibration standard and quality control sample.
• Add 5 µL of the appropriate 3-Hydroxyquinoline working solution to each tube to achieve the desired final concentrations for the calibration curve and QC levels. For the blank sample, add 5 µL of 50:50 methanol:water.
• Vortex each tube gently for 5-10 seconds.

Note: The small spiking volume (5% of the matrix volume) is intended to minimize the impact of the solvent on the sample matrix.

Sample Extraction Protocol: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from biological fluids like plasma and urine.[4][5][6]

6.1. Protocol:

• To 100 µL of the spiked biological sample (or unspiked for blanks), add 10 µL of the 3-Hydroxyquinoline-d6 internal standard working solution (e.g., 100 ng/mL).
• Add 300 µL of ice-cold acetonitrile to each tube.
• Vortex vigorously for 1 minute to ensure complete protein precipitation.
• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.[7]
• Carefully transfer the supernatant to a clean tube or a 96-well plate.
• The samples are now ready for injection into the LC-MS/MS system. A dilution with water may be necessary depending on the instrument's sensitivity and the desired linear range.

LC-MS/MS Method (General Parameters)

A validated LC-MS/MS method is essential for the accurate quantification of 3-Hydroxyquinoline.[5][8] The following are general starting parameters that should be optimized.

7.1. Liquid Chromatography:

• Column: A C18 reversed-phase column is a common choice (e.g., ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient: A gradient elution starting with a low percentage of organic phase (B) and ramping up is typical to ensure good separation.
• Flow Rate: 0.3 - 0.5 mL/min.
• Injection Volume: 1 - 10 µL.

7.2. Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is often suitable for nitrogen-containing compounds.
• Scan Type: Multiple Reaction Monitoring (MRM).
• MRM Transitions: These need to be determined by infusing pure solutions of 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6 into the mass spectrometer to find the precursor ions and the most abundant and stable product ions.
• 3-Hydroxyquinoline: Precursor ion (Q1) m/z → Product ion (Q3) m/z
• 3-Hydroxyquinoline-d6: Precursor ion (Q1) m/z → Product ion (Q3) m/z

Data Presentation: Hypothetical Quantitative Data

The following tables present hypothetical but realistic data for a bioanalytical method validation based on this protocol.

Table 1: Calibration Curve Parameters

Analyte	Matrix	Calibration Range (ng/mL)	R²
3-Hydroxyquinoline	Plasma	0.5 - 500	> 0.995

| 3-Hydroxyquinoline | Urine | 1.0 - 1000 | > 0.995 |

Table 2: Precision and Accuracy

Matrix	Spiked Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Intra-day Precision (%CV)	Intra-day Accuracy (%)
Plasma	1.5 (LQC)	1.45	6.8	96.7
	75 (MQC)	78.2	4.5	104.3
	400 (HQC)	390.1	3.9	97.5
Urine	3.0 (LQC)	3.12	7.2	104.0
	150 (MQC)	145.8	5.1	97.2

| | 800 (HQC) | 815.3 | 4.2 | 101.9 |

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Table 3: Recovery and Matrix Effect

Matrix	Concentration Level	Recovery (%)	Matrix Effect (%)
Plasma	Low (1.5 ng/mL)	88.5	95.2
	High (400 ng/mL)	92.1	93.8
Urine	Low (3.0 ng/mL)	95.3	102.5

| | High (800 ng/mL) | 97.8 | 101.7 |

Signaling Pathway Visualization

As 3-Hydroxyquinoline is a metabolite, a specific signaling pathway is not directly applicable. Instead, a diagram illustrating its metabolic origin from quinoline is presented.

Caption: Metabolic pathway of quinoline to 3-hydroxyquinoline.

Conclusion

This application note provides a comprehensive and detailed protocol for the spiking of 3-Hydroxyquinoline-d6 in biological samples for the purpose of quantitative analysis of 3-Hydroxyquinoline. The use of a stable isotope-labeled internal standard coupled with a simple protein precipitation extraction method and LC-MS/MS analysis can provide the accuracy, precision, and robustness required for regulated bioanalysis.[2][9] The presented workflow, protocols, and data tables serve as a guide for researchers in developing and validating their own bioanalytical methods.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of a liquid chromatography tandem mass spectrometry method for the simultaneous determination of hydroxychloroquine and metabolites in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Development and validation of LC-MS/MS assays for the quantification of E7080 and metabolites in various human biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Minimizing Matrix Effects with 3-Hydroxyquinoline-d6

Welcome to the technical support center for the application of 3-Hydroxyquinoline-d6 in bioanalysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxyquinoline-d6 and why is it used in bioanalysis?

A1: 3-Hydroxyquinoline-d6 is a stable isotope-labeled (SIL) version of 3-Hydroxyquinoline, where six hydrogen atoms have been replaced with deuterium.[1] In quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), it serves as an internal standard (IS).[1] Because its chemical and physical properties are nearly identical to the unlabeled analyte (3-Hydroxyquinoline or a structurally similar compound), it co-elutes during chromatography and experiences similar effects from the biological matrix.[2][3] This allows for the correction of variations in sample preparation, injection volume, and, most importantly, ionization suppression or enhancement, leading to more accurate and precise quantification.[4][5]

Q2: What are matrix effects and how do they impact my results?

A2: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the biological matrix (e.g., plasma, urine).[4][6][7] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can lead to inaccurate quantification, poor reproducibility, and compromised assay sensitivity.[4][6] Endogenous components like phospholipids, salts, and metabolites are common causes of matrix effects.[4]

Q3: Can 3-Hydroxyquinoline-d6 completely eliminate matrix effects?

A3: While highly effective, a deuterated internal standard like 3-Hydroxyquinoline-d6 may not completely eliminate all issues related to matrix effects. In some cases, "differential matrix effects" can occur, where the analyte and the deuterated standard are affected differently by the matrix.[2] This can sometimes be attributed to slight differences in retention time between the analyte and the internal standard, especially in regions of steep-changing ion suppression. Therefore, careful method development and validation are still crucial.

Q4: At what stage of the sample preparation should I add 3-Hydroxyquinoline-d6?

A4: For optimal results, the internal standard should be added as early as possible in the sample preparation workflow.[5] Typically, 3-Hydroxyquinoline-d6 is added to the biological matrix (e.g., plasma, urine) before any extraction steps, such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).[5] This ensures that the internal standard can account for any analyte loss or variability throughout the entire sample preparation process.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Variability in Internal Standard (IS) Signal	Significant and inconsistent matrix effects (ion suppression) across different samples.	1. Improve Sample Cleanup: Switch from protein precipitation to a more rigorous method like SPE to better remove interfering phospholipids and other matrix components.[7][8] 2. Optimize Chromatography: Modify the mobile phase gradient or change the analytical column to achieve better separation of the analyte and IS from the regions of ion suppression.[4] 3. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.
Poor Accuracy and Precision in Quality Control (QC) Samples	Differential matrix effects affecting the analyte and IS differently. Or, the IS may not be effectively tracking the analyte.	1. Evaluate Co-elution: Ensure that the analyte and 3-Hydroxyquinoline-d6 are co-eluting as closely as possible. Adjust chromatographic conditions if there is a significant separation. 2. Post-Column Infusion Experiment: This can help visualize regions of ion suppression in the chromatogram and guide chromatographic optimization.
Analyte Peak Tailing or Poor Peak Shape	Column contamination or degradation. Inappropriate mobile phase pH.	1. Column Washing: Flush the column with a strong solvent to remove contaminants. 2. Column Replacement: If washing does not resolve the issue, replace the analytical column. 3. pH Adjustment: Ensure the mobile phase pH is appropriate for the analyte's pKa to maintain a consistent ionization state.
IS Signal Observed in Blank Samples (Carryover)	Carryover from a previous high-concentration sample in the injection system or on the column.	1. Optimize Wash Solvents: Use a stronger wash solvent in the autosampler wash method. 2. Increase Wash Volume/Time: Increase the volume of the wash solvent and the duration of the wash cycle. 3. Inject Blanks: Run blank injections after high-concentration samples to assess and mitigate carryover.

Quantitative Data Summary

The following tables present hypothetical but representative data from a bioanalytical method validation for a theoretical analyte, "Analyte X," in human plasma, demonstrating the impact of using 3-Hydroxyquinoline-d6 as an internal standard to mitigate matrix effects.

Table 1: Method Precision and Accuracy

Analyte X Concentration (ng/mL)	Without IS (%CV, %Accuracy)	With 3-Hydroxyquinoline-d6 IS (%CV, %Accuracy)
Low QC (15 ng/mL)	18.5, 78.2%	4.8, 102.1%
Mid QC (150 ng/mL)	15.2, 120.5%	3.5, 98.7%
High QC (1500 ng/mL)	12.8, 85.0%	2.1, 101.5%

This table illustrates the significant improvement in both precision (lower %CV) and accuracy (closer to 100%) when 3-Hydroxyquinoline-d6 is used to compensate for matrix effects.

Table 2: Matrix Effect Evaluation

Sample Type	Analyte X Response (no IS)	Analyte X / IS Ratio (with 3-Hydroxyquinoline-d6)	Matrix Factor (MF)	IS-Normalized MF
Neat Solution	1,250,000	2.50	-	-
Plasma Lot 1 (Post-Spike)	850,000	2.48	0.68 (Suppression)	0.99
Plasma Lot 2 (Post-Spike)	1,550,000	2.52	1.24 (Enhancement)	1.01
Plasma Lot 3 (Post-Spike)	700,000	2.45	0.56 (Suppression)	0.98

This table demonstrates how 3-Hydroxyquinoline-d6 normalizes the response, bringing the IS-Normalized Matrix Factor close to 1, indicating effective compensation for both ion suppression and enhancement across different plasma lots.

Experimental Protocols

Protocol 1: Evaluation of Matrix Factor (MF)

Objective: To quantitatively assess the degree of ion suppression or enhancement for an analyte in a biological matrix.

Methodology:

• Prepare Solutions:

  • Neat Solution (A): Prepare the analyte and 3-Hydroxyquinoline-d6 in the final mobile phase composition at a known concentration (e.g., Mid QC).

  • Blank Matrix Extract (B): Extract blank plasma using the developed sample preparation method (e.g., protein precipitation).

  • Post-Spiked Sample (C): Spike the blank matrix extract (B) with the analyte and 3-Hydroxyquinoline-d6 to the same final concentration as the Neat Solution (A).

• Analysis: Inject solutions A and C into the LC-MS/MS system and record the peak areas for the analyte and the internal standard.

• Calculation:

  • Matrix Factor (MF) = (Peak Area of Analyte in C) / (Peak Area of Analyte in A)

  • IS-Normalized MF = (Ratio of Analyte/IS in C) / (Ratio of Analyte/IS in A)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement. An IS-Normalized MF close to 1.0 indicates effective compensation by the internal standard.

Protocol 2: Sample Preparation using Protein Precipitation

Objective: To extract the analyte and internal standard from plasma for LC-MS/MS analysis.

Methodology:

• Sample Aliquoting: Aliquot 100 µL of plasma (calibrator, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of the 3-Hydroxyquinoline-d6 working solution (e.g., 100 ng/mL in 50:50 acetonitrile:water) to each tube.

• Vortex: Vortex the samples for 10 seconds to ensure thorough mixing.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube.

• Vortex: Vortex vigorously for 1 minute to precipitate plasma proteins.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject a portion of the reconstituted sample (e.g., 5-10 µL) into the LC-MS/MS system.

Visualizations

Caption: Bioanalytical workflow using an internal standard.

Caption: Compensating for matrix effects with an IS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Isotopic Exchange for 3-Hydroxyquinoline-d6

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-Hydroxyquinoline-d6. Our aim is to help you resolve common issues encountered during isotopic exchange experiments.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the isotopic exchange of 3-Hydroxyquinoline.

Problem ID	Question	Potential Causes	Suggested Solutions
HDX-001	Low or incomplete deuterium incorporation.	Insufficient reaction time or temperature. Inactive or insufficient catalyst/base. Low concentration of the deuterium source. Steric hindrance at the target exchange site.	Extend the reaction time or incrementally increase the temperature. Use fresh, high-purity catalyst or base. Consider increasing the catalyst/base loading. Ensure a large excess of the deuterated solvent or reagent is used. If regioselectivity is not critical, consider harsher conditions or a different catalytic system that may overcome steric hindrance.
HDX-002	Significant back-exchange of deuterium to protium.	Exposure to protic solvents (e.g., H₂O, methanol) during workup, purification, or analysis. Acidic or basic residues in the final product.	Use deuterated solvents for all workup and purification steps. Thoroughly dry the final product under vacuum. Neutralize the reaction mixture carefully before workup. Store the deuterated product under an inert, dry atmosphere.
HDX-003	Deuteration at unexpected positions on the quinoline ring.	The reaction conditions favor exchange at multiple sites. The chosen catalyst or base has low regioselectivity for this substrate. Isomerization or rearrangement under the reaction conditions.	Modify the reaction conditions (e.g., lower temperature, different solvent) to improve selectivity. Select a more regioselective catalyst system. For example, iridium-catalyzed methods can offer high regioselectivity. Consult the literature for deuteration methods specific to quinolines to understand the expected regioselectivity under different conditions.
HDX-004	Poor recovery of the deuterated product.	Degradation of 3-hydroxyquinoline under harsh reaction conditions (e.g., high temperature, strong base). Adsorption of the product onto the catalyst or glassware. Volatility of the product during solvent removal.	Use milder reaction conditions if possible. Passivate glassware before use. Remove solvent under reduced pressure at a low temperature.

Frequently Asked Questions (FAQs)

Q1: What is the most labile proton in 3-hydroxyquinoline for isotopic exchange?

The hydroxyl proton is the most labile and will exchange with deuterium almost instantaneously in the presence of a deuterium source like D₂O. Protons on the aromatic ring require more forcing conditions, such as the use of a catalyst or strong base, to undergo exchange.

Q2: Which positions on the quinoline ring are most susceptible to deuterium exchange?

The reactivity of the C-H bonds on the quinoline ring towards isotopic exchange depends on the reaction conditions. In base-catalyzed deuteration using reagents like potassium tert-butoxide (KOtBu) in deuterated dimethyl sulfoxide (DMSO-d6), positions C4, C5, and C7 are reported to be susceptible to exchange. The electron-donating hydroxyl group at C3 activates the ring, particularly at the ortho and para positions, but steric effects and the influence of the nitrogen atom also play a role.

Q3: How can I minimize back-exchange during analysis by LC-MS?

To minimize back-exchange during LC-MS analysis, it is advisable to use a mobile phase containing D₂O instead of H₂O. If this is not feasible, use a rapid chromatographic method and maintain a low temperature for the autosampler and column.

Q4: What is the approximate pKa of 3-hydroxyquinoline?

The pKa of 3-hydroxyquinoline for the deprotonation of the hydroxyl group is approximately 8.1. The pKa for the protonation of the quinoline nitrogen is around 4.9. This dual acidic and basic character is important when choosing the pH for your experiments.

Experimental Protocol: Base-Catalyzed Deuteration of 3-Hydroxyquinoline

This protocol describes a general procedure for the deuteration of 3-hydroxyquinoline at positions 4, 5, and 7 using a strong base.

Materials:

• 3-Hydroxyquinoline

• Potassium tert-butoxide (KOtBu)

• Deuterated dimethyl sulfoxide (DMSO-d6, 99.5 atom % D)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Anhydrous toluene

• DCM (Dichloromethane, deuterated if possible for workup)

• Saturated aqueous ammonium chloride (prepared with D₂O if possible)

• Anhydrous magnesium sulfate

Procedure:

• To a dry, argon-flushed round-bottom flask, add 3-hydroxyquinoline (1 equivalent).

• Add anhydrous toluene and evaporate under reduced pressure to azeotropically remove any residual water.

• Dissolve the dried 3-hydroxyquinoline in DMSO-d6.

• Add potassium tert-butoxide (1.1 equivalents) to the solution at room temperature under an argon atmosphere.

• Heat the reaction mixture to 90-100 °C and stir for 16-24 hours.

• Monitor the reaction progress by taking a small aliquot, quenching with D₂O, extracting with DCM, and analyzing by ¹H NMR or LC-MS to check for the disappearance of proton signals at the desired positions.

• Once the desired level of deuteration is achieved, cool the reaction mixture to room temperature.

• Carefully quench the reaction by the slow addition of D₂O.

• Extract the product with DCM (3 x volume of the aqueous layer).

• Wash the combined organic layers with saturated aqueous ammonium chloride.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure at low temperature.

• Purify the crude product by column chromatography on silica gel using a non-protic eluent system if necessary.

Safety Precautions: Potassium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Handle it in a glovebox or under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Troubleshooting Workflow

A flowchart for troubleshooting common isotopic exchange issues.

ensuring isotopic purity of 3-Hydroxyquinoline-d6 for accurate quantification

Welcome to the Technical Support Center for ensuring the isotopic purity of 3-Hydroxyquinoline-d6. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on achieving accurate quantification in their experiments. Below you will find frequently asked questions and troubleshooting guides to address common issues.

Frequently Asked Questions (FAQs)

Q1: What is isotopic purity and why is it critical for 3-Hydroxyquinoline-d6 as an internal standard?

Isotopic purity refers to the percentage of a stable isotope-labeled compound, such as 3-Hydroxyquinoline-d6, that is fully deuterated at all intended positions.[1] It is a critical parameter because the presence of unlabeled (d0) or partially labeled (d1-d5) isotopologues can contribute to the signal of the analyte you are trying to measure.[2] This can lead to an overestimation of the analyte's concentration, compromising the accuracy and reliability of your results, particularly at the lower limit of quantification (LLOQ).[2]

Q2: What are the acceptable levels of isotopic purity for 3-Hydroxyquinoline-d6?

For most quantitative bioanalytical assays, it is recommended to use deuterated internal standards with an isotopic enrichment of 98% or higher.[3] This high level of purity minimizes the risk of interference from unlabeled impurities. Regulatory guidelines, such as those from the FDA and EMA, emphasize the importance of using high-purity internal standards to ensure data integrity in pharmacokinetic and toxicokinetic studies.[4]

Q3: How can I verify the isotopic purity of my 3-Hydroxyquinoline-d6 standard?

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2]

• LC-HRMS can resolve and quantify the relative abundance of each isotopologue (d0-d6).[5][6]

• NMR spectroscopy (both ¹H and ²H NMR) can confirm the positions of the deuterium labels and provide an assessment of the overall isotopic enrichment.[7][8]

Q4: What are the common sources of isotopic impurity in 3-Hydroxyquinoline-d6?

Isotopic impurities can arise from several sources:

• Incomplete Deuteration During Synthesis: The chemical reactions used to introduce deuterium atoms may not proceed to completion, resulting in a mixture of isotopologues.

• Presence of Unlabeled Starting Material: If the starting material for the synthesis is not fully deuterated, the final product will contain unlabeled species.

• Hydrogen-Deuterium (H/D) Exchange: Under certain conditions, such as exposure to acidic or basic solutions, deuterium atoms can be replaced by hydrogen atoms from the solvent or matrix.[2] While the aromatic rings of quinoline are generally stable, it's a possibility to consider, especially during sample preparation and storage.

Q5: How does isotopic impurity affect the accuracy of quantification?

The presence of unlabeled 3-Hydroxyquinoline in your 3-Hydroxyquinoline-d6 internal standard will artificially inflate the signal of the analyte. This leads to a positive bias in the calculated concentration of the analyte. The impact is most significant at low analyte concentrations, where the contribution from the impurity in the internal standard can be a substantial portion of the total signal.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inaccurate or Imprecise Quantification Results	Isotopic Impurity: The internal standard contains a significant amount of unlabeled analyte.	1. Verify the isotopic purity of the 3-Hydroxyquinoline-d6 standard using LC-HRMS. 2. If the d0 impurity is significant, obtain a new, higher-purity batch of the internal standard.
Differential Matrix Effects: The analyte and internal standard experience different levels of ion suppression or enhancement.[9]	1. Ensure co-elution of the analyte and internal standard by optimizing the chromatographic method. 2. Conduct a post-column infusion experiment to identify regions of ion suppression.
H/D Back-Exchange: Deuterium atoms are exchanging with protons from the sample or solvent.	1. Assess the stability of the internal standard under your experimental conditions (pH, temperature). 2. Avoid prolonged exposure to strongly acidic or basic conditions.
High Background Signal at the Analyte's Mass Transition in Blank Samples	Contaminated Internal Standard: The 3-Hydroxyquinoline-d6 is contaminated with unlabeled 3-Hydroxyquinoline.	1. Prepare a blank sample containing only the internal standard and analyze it. 2. If a significant peak is observed at the analyte's retention time and mass transition, the internal standard is the source of the interference.
Observed Isotopic Distribution in Mass Spectrum Does Not Match Certificate of Analysis	In-source Decay or Fragmentation: The deuterated standard may be losing deuterium in the mass spectrometer's ion source.	1. Optimize the ion source parameters (e.g., temperature, voltages) to minimize fragmentation.
Incorrect Mass Spectrometer Calibration: The instrument may not be accurately resolving the isotopic peaks.	1. Perform a mass calibration of the instrument according to the manufacturer's recommendations.
Chromatographic Peak Tailing or Splitting for 3-Hydroxyquinoline-d6	Co-elution with an Interfering Compound: An impurity in the sample matrix is interfering with the chromatography.	1. Modify the chromatographic method (e.g., adjust the gradient, change the mobile phase composition) to improve separation.
Degradation of the Internal Standard: The 3-Hydroxyquinoline-d6 may be unstable in the sample matrix or under the analytical conditions.	1. Prepare fresh standards and samples. 2. Investigate the stability of the compound in the matrix at different temperatures and time points.

Experimental Protocols

Protocol 1: Determination of Isotopic Purity of 3-Hydroxyquinoline-d6 by LC-HRMS

Objective: To determine the isotopic distribution and calculate the isotopic purity of a 3-Hydroxyquinoline-d6 standard.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 3-Hydroxyquinoline-d6 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of approximately 1 µg/mL in the initial mobile phase.

• LC-HRMS Parameters (Illustrative):

  • LC System: UPLC or HPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Mass Spectrometer: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Full Scan

  • Mass Range: m/z 100-200

  • Resolution: > 30,000

• Data Acquisition and Analysis:

  • Acquire the full scan mass spectrum of the 3-Hydroxyquinoline-d6 peak.

  • Extract the ion chromatograms for the [M+H]⁺ ions of each expected isotopologue (d0 to d6). The theoretical m/z values are provided in the table below.

  • Integrate the peak areas for each extracted ion chromatogram.

  • Calculate the percentage of each isotopologue relative to the total peak area of all isotopologues.

  • The isotopic purity is the percentage of the d6 isotopologue.

Quantitative Data Summary:

Isotopologue	Theoretical [M+H]⁺ (m/z)
3-Hydroxyquinoline (d0)	146.0601
3-Hydroxyquinoline-d1	147.0664
3-Hydroxyquinoline-d2	148.0726
3-Hydroxyquinoline-d3	149.0789
3-Hydroxyquinoline-d4	150.0852
3-Hydroxyquinoline-d5	151.0914
3-Hydroxyquinoline-d6	152.0977

Protocol 2: Quantification of an Analyte using 3-Hydroxyquinoline-d6 as an Internal Standard

Objective: To accurately quantify a target analyte in a sample matrix using 3-Hydroxyquinoline-d6 as an internal standard.

Methodology:

• Preparation of Standards and Samples:

  • Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of 3-Hydroxyquinoline-d6.

  • Prepare quality control (QC) samples at low, medium, and high concentrations of the analyte with the same constant concentration of 3-Hydroxyquinoline-d6.

  • For unknown samples, add the same constant concentration of 3-Hydroxyquinoline-d6.

• Sample Extraction (if necessary):

  • Perform a suitable extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

• LC-MS/MS Parameters (Illustrative):

  • Use an appropriate LC method to achieve chromatographic separation of the analyte and internal standard from matrix components.

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Positive ESI

  • Scan Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Analyte (3-Hydroxyquinoline): Precursor Ion (Q1): m/z 146.1 → Product Ion (Q3): m/z 118.1 (hypothetical loss of CO)

    • Internal Standard (3-Hydroxyquinoline-d6): Precursor Ion (Q1): m/z 152.1 → Product Ion (Q3): m/z 124.1 (hypothetical loss of CO)

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area) for each standard and sample.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow for assessing the isotopic purity of 3-Hydroxyquinoline-d6.

Caption: Relationship between isotopic purity and quantification accuracy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mzcloud.org [mzcloud.org]
• 9. cdnsciencepub.com [cdnsciencepub.com]

impact of pH on the stability of 3-Hydroxyquinoline-d6 in solution

Welcome to the Technical Support Center for 3-Hydroxyquinoline-d6. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use and stability of 3-Hydroxyquinoline-d6 in solution, with a focus on the impact of pH. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxyquinoline-d6 and how is it typically used?

A1: 3-Hydroxyquinoline-d6 is a deuterated form of 3-Hydroxyquinoline. Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are valuable in pharmaceutical research. They are often used as internal standards in quantitative analysis by mass spectrometry (LC-MS) due to their chemical similarity to the non-deuterated analyte but distinct mass. They can also be used to investigate reaction mechanisms or to improve the metabolic stability of a drug by leveraging the kinetic isotope effect, where the stronger carbon-deuterium bond can slow down metabolic processes.

Q2: What are the primary factors affecting the stability of 3-Hydroxyquinoline-d6 in solution?

A2: The stability of 3-Hydroxyquinoline-d6 in solution is influenced by several factors, including:

• pH: The pH of the solution is a critical factor, as it can catalyze hydrolysis and other degradation reactions. Extreme acidic or basic conditions are likely to accelerate the degradation of the molecule.

• Temperature: Higher temperatures generally increase the rate of chemical degradation. For long-term storage, solutions should be kept at recommended low temperatures.

• Light: Exposure to light, particularly UV radiation, can cause photodegradation. It is advisable to protect solutions from light by using amber vials or storing them in the dark.

• Oxidizing Agents: The hydroxyquinoline core can be susceptible to oxidation. Contact with oxidizing agents or dissolved oxygen can lead to the formation of degradation products.

Q3: Is there a risk of the deuterium labels exchanging with hydrogen from the solvent (H/D back-exchange)?

A3: For 3-Hydroxyquinoline-d6, the deuterium atoms are on the quinoline ring, which are generally stable and not readily exchangeable under typical experimental conditions (e.g., in buffers with a pH range of 2-10). The hydrogen of the hydroxyl group is acidic and will rapidly exchange with deuterium in a deuterated solvent or with hydrogen in an aqueous solution; however, the deuterium atoms on the aromatic ring are much less likely to exchange. Significant H/D back-exchange from an aromatic ring typically requires more extreme conditions, such as high temperatures or very strong acid or base catalysis, which would also likely degrade the molecule itself.

Q4: What is the expected stability of 3-Hydroxyquinoline-d6 at different pH values?

Quantitative Data Summary

The following table summarizes the expected degradation of 3-Hydroxyquinoline-d6 under various pH conditions after a 24-hour incubation at 50°C. This data is estimated based on the typical behavior of phenolic and heterocyclic compounds in forced degradation studies, where the goal is to achieve 5-20% degradation to identify potential degradants.

pH Condition	Stress Agent	Temperature (°C)	Expected Degradation (%)	Potential Observations
Acidic	0.1 M HCl	50	5 - 15%	Formation of new peaks in HPLC, potential color change.
Neutral	Purified Water	50	< 2%	Generally stable, minimal change expected.
Basic	0.1 M NaOH	50	10 - 25%	More rapid degradation than acidic conditions, potential for significant color change.

Experimental Protocols

Protocol 1: Forced Degradation Study for pH Stability Assessment

This protocol outlines a general method for assessing the stability of 3-Hydroxyquinoline-d6 in acidic, neutral, and basic solutions using HPLC-UV analysis.

1. Materials and Reagents:

• 3-Hydroxyquinoline-d6

• HPLC-grade acetonitrile (ACN) and water

• Formic acid (or other suitable mobile phase modifier)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Class A volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm)

2. Preparation of Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-Hydroxyquinoline-d6 and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Test Solutions (50 µg/mL):

  • Acidic: Add 0.5 mL of the stock solution to a 10 mL volumetric flask. Add 5 mL of 0.2 M HCl and make up to the mark with purified water to get a final concentration of 0.1 M HCl.

  • Neutral: Add 0.5 mL of the stock solution to a 10 mL volumetric flask and make up to the mark with purified water.

  • Basic: Add 0.5 mL of the stock solution to a 10 mL volumetric flask. Add 5 mL of 0.2 M NaOH and make up to the mark with purified water to get a final concentration of 0.1 M NaOH.

• Control Sample (T=0): Prepare a "Neutral" sample and immediately analyze it to establish the initial peak area.

3. Stress Conditions:

• Incubate the "Acidic," "Neutral," and "Basic" test solutions in a water bath at 50°C.

• Protect all solutions from light.

• Withdraw aliquots at specified time points (e.g., 2, 6, 12, 24 hours).

• Before HPLC analysis, neutralize the acidic and basic samples (e.g., by adding an equimolar amount of NaOH to the acid sample and HCl to the basic sample) to prevent damage to the HPLC column. Dilute with the mobile phase if necessary.

4. HPLC-UV Method:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Suggested Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm (or the determined λmax for 3-Hydroxyquinoline)

• Injection Volume: 10 µL

• Column Temperature: 30°C

5. Data Analysis:

• Calculate the percentage of 3-Hydroxyquinoline-d6 remaining at each time point relative to the T=0 control.

• % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

• % Degradation = 100 - % Remaining

• Observe the chromatograms for the appearance of new peaks, which represent degradation products.

Troubleshooting Guides

Issue 1: Unexpected peaks in the HPLC chromatogram of my control sample.

• Possible Cause 1: Impurity in the reference standard.

  • Solution: Check the certificate of analysis (CoA) for the purity of your 3-Hydroxyquinoline-d6 standard. If necessary, use a higher purity standard.

• Possible Cause 2: Contaminated solvent or mobile phase.

  • Solution: Use fresh, HPLC-grade solvents to prepare your mobile phase and sample diluent. Filter the mobile phase before use.

• Possible Cause 3: Carryover from a previous injection.

  • Solution: Run a blank injection (injecting only the mobile phase) to see if the ghost peaks persist. If so, clean the injector and the column.

Issue 2: Poor peak shape (tailing or fronting) for 3-Hydroxyquinoline-d6.

• Possible Cause 1: Secondary interactions with the column. The basic nitrogen in the quinoline ring can interact with residual silanol groups on the silica-based C18 column, causing peak tailing.

  • Solution: Adjust the mobile phase pH to be 2-3 units below the pKa of the quinoline nitrogen (pKa is around 4-5). A mobile phase pH of 2.5-3.0 using formic acid or phosphoric acid should protonate the nitrogen, leading to better peak shape.

• Possible Cause 2: Mismatch between sample solvent and mobile phase.

  • Solution: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase. High concentrations of strong organic solvents like pure acetonitrile in the sample can distort the peak shape.

• Possible Cause 3: Column degradation.

  • Solution: If the peak shape worsens over time, the column may be degrading, especially if used with high pH mobile phases. Replace the column and consider using a column with a wider pH stability range.

Issue 3: My mass balance is poor (the loss of the parent peak does not correspond to the area of the degradation peaks).

• Possible Cause 1: Degradation products are not UV-active.

  • Solution: Some degradation products may not have a chromophore that absorbs at the detection wavelength. Use a diode array detector (DAD) to screen for absorbance at other wavelengths. For a more comprehensive analysis, use a mass spectrometer (LC-MS) to detect all charged species.

• Possible Cause 2: Degradation products are not eluting from the column.

  • Solution: The degradation products might be highly polar or highly non-polar and are either not retained or irreversibly adsorbed to the column. Modify the gradient to include a wider range of organic solvent concentrations and ensure a proper column wash after each run.

• Possible Cause 3: Formation of volatile or insoluble degradation products.

  • Solution: Some degradation pathways may lead to volatile compounds or insoluble precipitates that are not detected by HPLC. This is a limitation of the technique and should be noted.

Visualizations

Experimental Workflow

Caption: Workflow for assessing the pH stability of 3-Hydroxyquinoline-d6.

Proposed Degradation Pathway

Caption: Plausible degradation pathways for 3-Hydroxyquinoline under stress conditions.

strategies to improve recovery of 3-Hydroxyquinoline-d6 during sample extraction

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the recovery of 3-Hydroxyquinoline-d6 during sample extraction.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my 3-Hydroxyquinoline-d6 recovery low or variable?

Low or inconsistent recovery of a deuterated internal standard like 3-Hydroxyquinoline-d6 can arise from several factors throughout the analytical workflow. The most common issues include suboptimal extraction conditions, analyte degradation, and matrix effects. A systematic evaluation of each step—from sample preparation to final analysis—is crucial for identifying the source of the loss.

Troubleshooting Checklist:

• Extraction Method: Is the chosen method (e.g., SPE, LLE) optimized for the physicochemical properties of 3-Hydroxyquinoline?

• pH Control: Is the pH of the sample and extraction solvents appropriately adjusted to ensure the analyte is in its most extractable form?

• Solvent Selection: Are the wash and elution solvents in your SPE protocol, or the extraction solvent in your LLE, of the correct polarity and strength?

• Matrix Effects: Could co-eluting components from the sample matrix be suppressing the signal of your internal standard?[1]

• Isotopic Exchange: Is it possible that the deuterium labels are exchanging with protons from the sample or solvent, particularly under harsh pH conditions?[1]

Q2: How does pH critically influence the extraction of 3-Hydroxyquinoline-d6?

The pH of the sample and extraction solvents is one of the most critical factors governing the recovery of ionizable compounds like 3-Hydroxyquinoline. As an amphoteric molecule, its charge state changes with pH, which dictates its solubility and interaction with extraction media.

• Acidic Conditions (pH < 4.28): Below its pKa of ~4.28, the quinoline nitrogen is protonated, making the molecule a cation.

• Neutral/Basic Conditions (pH > 8.5): Above its pKa of ~8.5, the hydroxyl group is deprotonated, making the molecule an anion.

• Intermediate pH (between pKa values): The molecule exists predominantly in its neutral, zwitterionic form.

For Reversed-Phase Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) , you must adjust the sample pH to ensure 3-Hydroxyquinoline-d6 is in its neutral, uncharged state. This maximizes its retention on nonpolar sorbents and its partitioning into organic solvents.[2] Conversely, for Ion-Exchange SPE , the pH should be adjusted to ensure the molecule is charged, allowing it to bind to the ion-exchange sorbent.

Physicochemical Properties of 3-Hydroxyquinoline
Molecular Formula	C₉H₇NO
Molecular Weight	145.16 g/mol [3]
pKa (acidic, quinoline N)	~4.28[4]
pKa (basic, hydroxyl O)	~8.5 (Estimated)
XLogP3	2.1[3]

Q3: What are the best practices for Solid-Phase Extraction (SPE) to improve recovery?

Optimizing your SPE protocol is essential for achieving high and consistent recovery. For phenolic compounds like 3-Hydroxyquinoline, reversed-phase polymeric sorbents are often effective.[5]

Key Optimization Strategies:

• Sorbent Selection: Choose a sorbent based on the analyte's properties. Reversed-phase (e.g., C18) or polymeric (e.g., HLB) sorbents are suitable for retaining 3-Hydroxyquinoline in its neutral form.[5][6] If using ion-exchange, select a cation or anion exchanger based on the pH-adjusted charge of the analyte.

• pH Optimization: Adjust the sample pH to 2 units below the acidic pKa or 2 units above the basic pKa to ensure the analyte is neutral for reversed-phase SPE. For ion-exchange, adjust the pH to ensure the analyte is fully charged.

• Sample Loading: Load the sample at a slow, controlled flow rate to ensure adequate interaction between the analyte and the sorbent.

• Wash Step: Use a weak wash solvent (e.g., water or a low percentage of organic solvent) to remove interferences without prematurely eluting the analyte. The pH of the wash solvent should be the same as the sample to maintain the analyte's desired charge state.

• Elution Step: Use an organic solvent strong enough to fully desorb the analyte. For reversed-phase, this is typically methanol, acetonitrile, or mixtures with modifiers. For ion-exchange, the elution solvent must contain a component (e.g., acid, base, or high salt concentration) to disrupt the ionic interaction.

Q4: How can I optimize Liquid-Liquid Extraction (LLE) for this compound?

LLE is a powerful technique that relies on the differential partitioning of an analyte between two immiscible liquid phases.

Key Optimization Strategies:

• pH Adjustment: This is the most critical step. Adjust the pH of the aqueous sample to render the 3-Hydroxyquinoline-d6 neutral (a pH between 5 and 8 is a good starting point). This dramatically increases its partitioning into the organic solvent.[2]

• Solvent Selection: The choice of organic solvent is dictated by the analyte's polarity. Given its XLogP3 of 2.1, solvents like ethyl acetate, dichloromethane, or methyl tert-butyl ether (MTBE) are appropriate. Try to match the polarity of the solvent to the analyte.[2]

• Solvent-to-Sample Ratio: To ensure high recovery, use a sufficient volume of organic solvent. A ratio of organic solvent to aqueous sample of 7:1 is often considered a good optimum starting point.[2]

• Salting Out: For more polar analytes or to improve recovery from complex matrices, adding a salt (e.g., sodium chloride or sodium sulfate) to the aqueous phase can decrease the analyte's solubility in the aqueous layer and drive it into the organic phase.[2]

• Multiple Extractions: Performing two or three extractions with smaller volumes of organic solvent is more efficient than a single extraction with a large volume.

Q5: My internal standard signal is inconsistent. Could it be a matrix effect?

Yes. Even with a deuterated internal standard, differential matrix effects can occur, where co-eluting matrix components suppress or enhance the ionization of the analyte and the internal standard to different extents.[1] This is more likely if the analyte and internal standard do not perfectly co-elute.

Troubleshooting Matrix Effects:

• Verify Co-elution: Overlay the chromatograms of the analyte and 3-Hydroxyquinoline-d6 to confirm they elute at the same time. Deuterated standards sometimes elute slightly earlier in reversed-phase chromatography.

• Improve Sample Cleanup: Re-optimize your SPE or LLE protocol to better remove matrix interferences.

• Assess Matrix Effects: Perform a post-extraction addition experiment to quantify the extent of ion suppression or enhancement (see protocol below).

Experimental Protocols

Protocol 1: General Protocol for Optimizing SPE Recovery

• Conditioning: Condition the SPE cartridge with 1-2 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1-2 mL of water. The pH of the equilibration solvent should be adjusted to match the pH of the sample.

• Sample Loading: Adjust the sample pH to ensure the desired charge state for 3-Hydroxyquinoline-d6. Load the sample onto the cartridge at a slow and steady flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1-2 mL of a weak solvent (e.g., 5% methanol in water, pH-adjusted) to remove interferences.

• Elution: Elute the analyte with 1-2 mL of an appropriate elution solvent (e.g., acetonitrile or methanol). For ion-exchange, the eluent should contain a modifier like formic acid or ammonium hydroxide.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a mobile phase-compatible solvent for analysis.

Protocol 2: Protocol to Evaluate H/D Back-Exchange

• Prepare Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a clean solvent (e.g., mobile phase).

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).

• Incubate: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).

• Process: Process the samples using your established extraction procedure.

• Analyze: Analyze the samples by LC-MS/MS.

• Evaluate: Monitor for any increase in the signal of the non-deuterated analyte (3-Hydroxyquinoline) in Set B compared to Set A. A significant increase indicates that H/D back-exchange is occurring.[1]

Data Presentation

Example: SPE Recovery Optimization Data

The following table is an example of how to structure data when optimizing SPE conditions. This allows for a clear comparison of how different parameters affect recovery.

SPE Sorbent	Sample pH	Elution Solvent	Mean Recovery (%)	RSD (%)
Polymeric HLB	6.5	Acetonitrile	88.2	4.5
Polymeric HLB	6.5	Methanol	85.1	5.1
Polymeric HLB	2.0	Acetonitrile	45.7	9.8
C18	6.5	Acetonitrile	82.5	6.2
C18	6.5	90:10 ACN:MeOH	86.3	5.5
Cation Exchange	2.0	5% NH₄OH in MeOH	92.4	3.8

This table presents hypothetical data for illustrative purposes.

Visualizations

Caption: Troubleshooting workflow for low recovery of 3-Hydroxyquinoline-d6.

Caption: pH-dependent extraction strategy for 3-Hydroxyquinoline-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Hydroxyquinoline | 580-18-7 [chemicalbook.com]
• 5. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

dealing with co-eluting interferences with 3-Hydroxyquinoline-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Hydroxyquinoline-d6 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of co-eluting interferences when using 3-Hydroxyquinoline-d6?

Co-eluting interferences in liquid chromatography-mass spectrometry (LC-MS) analysis occur when other compounds in the sample matrix have similar retention times and mass-to-charge ratios (m/z) as 3-Hydroxyquinoline-d6. These interferences can lead to inaccurate quantification. Common sources include:

• Metabolites: Metabolites of the analyte or other drugs in the sample can sometimes have m/z values that overlap with the deuterated internal standard.[1]

• Matrix Components: Complex biological matrices, such as plasma or urine, contain numerous endogenous compounds that can co-elute and cause signal suppression or enhancement.[2]

• Structural Analogs: Compounds with a similar chemical structure to 3-Hydroxyquinoline may have similar chromatographic behavior and ionization patterns.

• Isotopic Variants: The ¹³C isotope of a metabolite or other compound can have an isobaric relationship with the internal standard, leading to interference.[1]

Q2: How can I identify if I have a co-eluting interference with my 3-Hydroxyquinoline-d6 internal standard?

Several signs can indicate a co-eluting interference:

• Unstable Internal Standard Response: A high degree of variability in the peak area or height of the 3-Hydroxyquinoline-d6 peak across a batch of samples.

• Peak Shape Distortion: The chromatographic peak for 3-Hydroxyquinoline-d6 may appear broad, shouldered, or split.

• Inaccurate or Imprecise Results: Poor accuracy and precision in your quality control samples can be a direct result of interference with the internal standard.

• Dose-Dependent Interference: If the interfering peak's response changes with the concentration of the analyte, it may be a metabolite of the dosed compound.[1]

Q3: What are the initial troubleshooting steps to address suspected co-eluting interferences?

When you suspect a co-eluting interference, a systematic approach is crucial. The following diagram outlines a logical workflow for troubleshooting.

Caption: A logical workflow for identifying and mitigating co-eluting interferences.

Troubleshooting Guides

Guide 1: Modifying Chromatographic Conditions to Resolve Co-elution

If a co-eluting interference is confirmed, adjusting the liquid chromatography (LC) method is often the most effective solution.

Experimental Protocol: Chromatographic Optimization

• Gradient Modification:

  • Initial Step: Lengthen the gradient elution time to provide more separation power.

  • Procedure: If using a gradient of 5% to 95% organic solvent over 5 minutes, try extending it to 10 minutes. Observe the retention time and peak shape of 3-Hydroxyquinoline-d6 and the interfering peak.

• Mobile Phase Composition:

  • Rationale: Changing the organic solvent (e.g., from acetonitrile to methanol) or the aqueous modifier (e.g., from formic acid to ammonium formate) can alter the selectivity of the separation.

  • Procedure: Prepare mobile phases with different solvent compositions and re-run the analysis.

• Column Chemistry:

  • Rationale: Different stationary phases offer different retention mechanisms. If you are using a C18 column, consider switching to a phenyl-hexyl or a hydrophilic interaction liquid chromatography (HILIC) column.[3]

  • Procedure: Install a column with a different chemistry and re-develop the separation method. Mixed-mode columns can also offer unique selectivity.[4]

• pH Adjustment:

  • Rationale: The ionization state of 3-Hydroxyquinoline and potential interferences can be manipulated by adjusting the mobile phase pH, which can significantly impact retention time.

  • Procedure: Carefully adjust the pH of the aqueous mobile phase within the stable range of your column and observe the chromatographic changes.

Data Presentation: Comparison of Mitigation Strategies

Strategy	Principle	Advantages	Disadvantages
Chromatographic Optimization	Alters the separation of analyte and interferent.	Often the most effective and robust solution.	May require significant method redevelopment.
Sample Preparation	Removes the interfering compound before analysis.	Can improve overall data quality and reduce matrix effects.	Can be time-consuming and may introduce variability.
Mass Spectrometric Selectivity	Uses more specific detection to differentiate analyte from interferent.	Can be a quick solution if chromatographic resolution is not achievable.	May not be possible if the interferent has the exact same product ions.
Sample Dilution	Reduces the concentration of the interfering matrix components.[5]	Simple and can be effective for reducing matrix effects.[5]	May compromise the limit of quantification for the analyte.

Guide 2: Enhancing Sample Preparation to Remove Interferences

Improving the sample cleanup process can eliminate interfering compounds before they are introduced into the LC-MS system.

Experimental Protocol: Solid-Phase Extraction (SPE) Method Development

• Sorbent Selection:

  • Rationale: The choice of SPE sorbent is critical. For a compound like 3-Hydroxyquinoline, a mixed-mode sorbent with both reversed-phase and ion-exchange properties may be effective.

  • Procedure: Screen different SPE cartridges (e.g., C18, Phenyl, Mixed-Mode Cation Exchange).

• Method Optimization:

  • Load: Dilute the sample with a weak solvent to ensure retention of 3-Hydroxyquinoline-d6 on the sorbent.

  • Wash: Use a series of wash steps with increasing solvent strength to remove interfering compounds. The goal is to find a wash solvent that removes the interference without eluting the analyte.

  • Elute: Use a strong solvent to elute the 3-Hydroxyquinoline-d6.

• Evaluation:

  • Analyze the eluate by LC-MS to assess the removal of the interfering peak and the recovery of the internal standard.

Guide 3: Utilizing High-Resolution Mass Spectrometry (HRMS) for Interference Identification

When the source of the interference is unknown, HRMS is a powerful tool for identification.[1]

Experimental Protocol: Interference Identification with HRMS

• Acquisition: Acquire full-scan, high-resolution mass spectra of a matrix sample that shows the interference.

• Data Analysis:

  • Extract the ion chromatogram for the m/z of 3-Hydroxyquinoline-d6.

  • Examine the mass spectrum at the retention time of the interfering peak.

  • Determine the accurate mass of the interfering ion.

• Compound Identification:

  • Use the accurate mass to propose a molecular formula.

  • Search databases (e.g., METLIN, ChemSpider) for potential compounds with that formula.

  • If possible, perform fragmentation (MS/MS) experiments to confirm the structure.[3]

The following diagram illustrates the decision-making process for addressing interferences.

Caption: A decision tree to guide the selection of appropriate mitigation strategies.

References

• 1. Use of high-resolution mass spectrometry to investigate a metabolite interference during liquid chromatography/tandem mass spectrometric quantification of a small molecule in toxicokinetic study samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Addressing a major interference in the quantification of psilocin in mouse plasma: Development of a validated liquid chromatography tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Method for Analysis of 8-hydroxyquinoline with Primesep 100 | SIELC Technologies [sielc.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing MS/MS Parameters for 3-Hydroxyquinoline-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) parameters for 3-Hydroxyquinoline-d6.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxyquinoline-d6, and what is its primary application in MS/MS analysis?

3-Hydroxyquinoline-d6 is the deuterium-labeled version of 3-Hydroxyquinoline. In mass spectrometry, it serves as an ideal internal standard (IS) for the quantification of its non-labeled counterpart, 3-Hydroxyquinoline, or other structurally similar analytes. Its key advantage is its chemical and physical similarity to the analyte, ensuring it behaves almost identically during sample preparation, chromatography, and ionization. This co-eluting, stable isotope-labeled internal standard (SIL-IS) helps to correct for variability in the analytical process, such as matrix effects and instrument response fluctuations, leading to more accurate and precise quantification.[1][2]

Q2: How do I select the precursor and product ions for 3-Hydroxyquinoline-d6?

The precursor ion for 3-Hydroxyquinoline-d6 will be its protonated molecule, [M+H]⁺. Given that the molecular weight of 3-Hydroxyquinoline is approximately 145.16 g/mol , and with the replacement of six hydrogen atoms with deuterium, the molecular weight of 3-Hydroxyquinoline-d6 is approximately 151.19 g/mol . Therefore, the expected precursor ion (m/z) will be around 152.19.

Product ions are generated by fragmenting the precursor ion in the collision cell. Based on studies of similar hydroxyquinoline structures, a common fragmentation pathway involves the loss of carbon monoxide (CO), which has a mass of 28 Da.[3] Another potential fragmentation is the loss of HOCN (or DOCN in the deuterated version).

To determine the optimal product ions, it is essential to perform a product ion scan by infusing a standard solution of 3-Hydroxyquinoline-d6 into the mass spectrometer and ramping the collision energy. The most intense and stable fragment ions should be selected for the Multiple Reaction Monitoring (MRM) method.

Q3: What are the key MS/MS parameters to optimize for 3-Hydroxyquinoline-d6?

The most critical parameters to optimize for a robust and sensitive LC-MS/MS method are:

• Declustering Potential (DP) or Cone Voltage: This parameter helps to prevent ion clusters from entering the mass analyzer and can influence in-source fragmentation. It should be optimized to maximize the signal of the precursor ion.

• Collision Energy (CE): This is the energy applied to induce fragmentation of the precursor ion in the collision cell. Optimizing the CE is crucial for maximizing the intensity of the desired product ion.

• Collision Cell Exit Potential (CXP): This parameter helps to focus and transmit the product ions from the collision cell to the second mass analyzer.

A systematic approach, such as direct infusion of the compound and ramping each parameter while monitoring the ion intensities, is the most effective way to determine the optimal values.[1][4]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low or No Signal for 3-Hydroxyquinoline-d6	Improper MS/MS parameters.	Re-optimize declustering potential and collision energy through direct infusion. Ensure the correct precursor and product ions are being monitored.
Ion source issues.	Clean the ion source. Check for proper nebulizer gas flow and source temperature.
Sample degradation.	Ensure proper storage and handling of 3-Hydroxyquinoline-d6 stock and working solutions.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity LC-MS grade solvents and additives. Flush the LC system thoroughly.
Matrix interference.	Optimize the chromatographic separation to resolve 3-Hydroxyquinoline-d6 from interfering matrix components. Consider more selective sample preparation techniques.
Poor Peak Shape (Tailing or Fronting)	Chromatographic issues.	Ensure compatibility between the sample solvent and the mobile phase. Check for column degradation or blockage. Optimize the mobile phase composition and gradient.
Inconsistent Internal Standard Response	Matrix effects (ion suppression or enhancement).	Improve sample cleanup procedures to remove interfering matrix components. Ensure co-elution of the analyte and internal standard.[4]
Deuterium-hydrogen exchange.	While less common for aromatic deuteration, ensure the mobile phase pH is not excessively acidic or basic, which could promote exchange.
Analyte and Internal Standard Do Not Co-elute	Isotope effect.	The presence of deuterium can sometimes lead to slight chromatographic separation from the non-labeled analyte.[4] Adjusting the chromatographic gradient or temperature may help to improve co-elution.

Predicted MS/MS Parameters

The following table provides predicted MS/MS parameters for 3-Hydroxyquinoline and its deuterated internal standard. Note: These are theoretical values and should be experimentally verified and optimized on your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Predicted Collision Energy (eV) for Product Ion 1	Product Ion 2 (m/z)	Predicted Collision Energy (eV) for Product Ion 2
3-Hydroxyquinoline	146.1	118.1 ([M+H-CO]⁺)	20 - 30	103.1 ([M+H-HOCN]⁺)	25 - 35
3-Hydroxyquinoline-d6	152.2	124.2 ([M+H-CO]⁺)	20 - 30	108.2 ([M+H-DOCN]⁺)	25 - 35

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters by Direct Infusion

Objective: To determine the optimal declustering potential (DP) and collision energy (CE) for 3-Hydroxyquinoline-d6.

Methodology:

• Prepare a working solution of 3-Hydroxyquinoline-d6 at a concentration of approximately 100 ng/mL in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Set up the infusion: Infuse the working solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Optimize Declustering Potential (DP):

  • Set the mass spectrometer to monitor the precursor ion of 3-Hydroxyquinoline-d6 (m/z 152.2).

  • Ramp the DP across a relevant range (e.g., 20 to 150 V) while keeping the collision energy at a nominal value (e.g., 10 eV).

  • Plot the ion intensity against the DP and identify the voltage that yields the maximum signal. This is the optimal DP.

• Optimize Collision Energy (CE):

  • Using the optimized DP, set up a product ion scan to identify the major fragment ions.

  • For each major fragment, create a Multiple Reaction Monitoring (MRM) transition (e.g., 152.2 -> 124.2).

  • Ramp the CE across a suitable range (e.g., 10 to 50 eV) for each MRM transition.

  • Plot the product ion intensity against the CE and determine the energy that produces the highest intensity for each fragment. These are the optimal CEs for each transition.

• Repeat the process for the non-labeled analyte (3-Hydroxyquinoline) to ensure similar optimal conditions, which is expected for a good internal standard.

Visualizations

Caption: Workflow for quantitative analysis using 3-Hydroxyquinoline-d6.

Caption: A logical approach to troubleshooting common MS/MS issues.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. chromatographyonline.com [chromatographyonline.com]

avoiding cross-contamination with 3-Hydroxyquinoline-d6 in the laboratory

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter when using 3-Hydroxyquinoline-d6 as an internal standard in your laboratory experiments.

Frequently Asked Questions (FAQs)

General Handling and Storage

Q1: What is 3-Hydroxyquinoline-d6 and what are its primary applications in the laboratory?

3-Hydroxyquinoline-d6 is a deuterated form of 3-Hydroxyquinoline. In laboratory settings, it is primarily used as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical properties are nearly identical to the non-deuterated analyte, but its increased mass allows it to be distinguished by mass spectrometry. This makes it an invaluable tool for correcting variations that can occur during sample preparation and analysis.

Q2: How should 3-Hydroxyquinoline-d6 be properly stored to ensure its stability?

To maintain the isotopic and chemical purity of 3-Hydroxyquinoline-d6, it should be stored in a tightly sealed container, protected from light and moisture, at a temperature of 2-8°C. For long-term storage, freezing at -20°C is recommended. When preparing stock solutions, use high-purity anhydrous aprotic solvents like acetonitrile or DMSO and store these solutions at -20°C or below in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles and exposure to atmospheric moisture.[2]

Q3: What are the best practices for preparing stock and working solutions of 3-Hydroxyquinoline-d6?

To ensure accuracy and stability when preparing solutions, allow the solid compound to equilibrate to room temperature before opening the vial to prevent condensation. Use a calibrated analytical balance for weighing and dissolve the compound in a high-purity, anhydrous aprotic solvent. For LC-MS applications, it is advisable to prepare the final dilution in a solvent that is compatible with the initial mobile phase conditions immediately before use.

Cross-Contamination and Purity

Q4: What are the primary sources of cross-contamination when working with 3-Hydroxyquinoline-d6?

Cross-contamination can arise from several sources:

• Shared Glassware and Equipment: Inadequate cleaning of laboratory glassware, syringes, and autosampler components can lead to carryover from previous analyses.

• Atmospheric Moisture: Exposure to atmospheric moisture can facilitate hydrogen-deuterium (H-D) exchange, especially if the compound is not handled under an inert atmosphere.[2]

• Contaminated Solvents: Using solvents that have not been certified for LC-MS or that have been previously used with the non-deuterated analyte can introduce contamination.

Q5: How can I check the isotopic purity of my 3-Hydroxyquinoline-d6 standard?

The isotopic purity can be assessed by analyzing a high-concentration solution of the deuterated standard using LC-MS/MS. By monitoring the mass transition of the unlabeled 3-Hydroxyquinoline, you can quantify any contribution from the deuterated standard. The response for the unlabeled analyte should be minimal. If significant, it may indicate either contamination of the standard or in-source fragmentation.[3]

Q6: What is isotopic back-exchange and how can it be minimized?

Isotopic back-exchange is the unintended replacement of deuterium atoms on the internal standard with hydrogen atoms from the surrounding solvent or matrix. This can lead to an underestimation of the internal standard concentration and, consequently, an overestimation of the analyte concentration. To minimize this:

• Control pH: The rate of H-D exchange is often lowest at a pH of approximately 2.5-3.0. Avoid highly acidic or basic conditions.[2][4]

• Maintain Low Temperatures: Perform sample preparation and analysis at low temperatures (e.g., 4°C) to slow the exchange rate.[4]

• Use Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., acetonitrile, THF) for sample preparation and storage.[5]

• Minimize Time in Protic Solvents: Reduce the time the deuterated standard is in contact with protic solvents like water or methanol.[4]

Troubleshooting Guides

Issue 1: Inconsistent or Drifting Internal Standard Signal

Symptom: The peak area of 3-Hydroxyquinoline-d6 is highly variable between injections or shows a decreasing trend over an analytical run.

Potential Cause	Troubleshooting Steps
Isotopic Back-Exchange in Autosampler	1. Ensure the autosampler is temperature-controlled (e.g., 4°C). 2. Minimize the time samples are queued before injection. 3. Check the pH of the sample solvent; adjust to be closer to pH 2.5 if compatible with your analysis.[4]
Adsorption to Vials or Tubing	1. Use silanized glass or polypropylene vials to reduce adsorption. 2. Flush the LC system, including the autosampler, with a strong solvent to remove any adsorbed material.
System Carryover	1. Inject a blank solvent after a high-concentration sample to check for carryover. 2. Optimize the needle wash protocol in the autosampler by using a stronger wash solvent or increasing the wash volume.[6][7]

Issue 2: Poor Accuracy and Precision in Quantification

Symptom: Quality control (QC) samples are failing, and the accuracy and precision of the assay are outside of acceptable limits.

Potential Cause	Troubleshooting Steps
Chromatographic Separation of Analyte and Internal Standard	1. A slight chromatographic shift between the analyte and 3-Hydroxyquinoline-d6 can lead to differential matrix effects. 2. Modify the chromatographic gradient or mobile phase composition to improve co-elution.[3]
Isotopic Impurity of the Standard	1. The deuterated standard may contain a significant amount of the non-deuterated form. 2. Analyze the standard by itself to confirm its isotopic distribution and purity.[4]
Matrix Effects	1. Different lots of biological matrix can cause varying degrees of ion suppression or enhancement. 2. Perform a post-column infusion experiment to identify regions of ion suppression and adjust chromatography to move the analyte and internal standard away from these regions.

Experimental Protocols

Protocol 1: General Procedure for Cleaning Laboratory Glassware

To prevent cross-contamination, a thorough cleaning procedure for glassware is essential.

• Initial Rinse: Immediately after use, rinse glassware with a solvent known to dissolve the compounds of interest (e.g., acetone or methanol), collecting the rinse waste in an appropriate container.

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent in hot water. Use a suitable brush to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware thoroughly with tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware multiple times with deionized water.

• Solvent Rinse (Optional but Recommended): For highly sensitive analyses, a final rinse with a high-purity solvent like acetone or methanol can help to remove any remaining organic residues.

• Drying: Allow the glassware to air dry or place it in a drying oven. Ensure the oven temperature is appropriate for the type of glassware.

Protocol 2: Example LC-MS/MS Method for Quantification of 3-Hydroxyquinoline

This protocol is adapted from a method for a structurally similar analyte and can serve as a starting point for the analysis of 3-Hydroxyquinoline using 3-Hydroxyquinoline-d6 as an internal standard.[8]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma/serum sample, add 300 µL of cold acetonitrile containing the 3-Hydroxyquinoline-d6 internal standard at a known concentration.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or 96-well plate for analysis.

2. LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC System
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 5% B, increase to 95% B over 2 minutes, hold for 0.5 minutes, then return to initial conditions.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized for 3-Hydroxyquinoline and 3-Hydroxyquinoline-d6

Visualizations

Caption: A typical experimental workflow for sample analysis using an internal standard.

Caption: A logical workflow for troubleshooting inconsistent internal standard signals.

Caption: The metabolic pathway of 3-Hydroxyquinoline via glucuronidation.

References

• 1. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 2. benchchem.com [benchchem.com]
• 3. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. mastelf.com [mastelf.com]
• 8. Rapid quantification of quinine and its major metabolite (3S)-3-hydroxyquinine in diluted urine by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard for Quinoline Analysis: A Comparative Guide to 3-Hydroxyquinoline-d6 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of quinoline and its derivatives, the choice of an appropriate internal standard is paramount to ensure data accuracy, reliability, and reproducibility. This guide provides a comprehensive comparison of 3-Hydroxyquinoline-d6 with other potential internal standards, supported by established principles of bioanalytical method validation.

In liquid chromatography-mass spectrometry (LC-MS/MS) analysis, an internal standard (IS) is a compound of known concentration added to samples to correct for variations during the analytical process. An ideal internal standard should mimic the analyte's behavior during sample preparation, chromatography, and ionization, thereby compensating for potential analyte loss and matrix effects. Stable isotope-labeled internal standards (SIL-IS), such as 3-Hydroxyquinoline-d6, are widely regarded as the "gold standard" for this purpose.[1]

The Superiority of 3-Hydroxyquinoline-d6

3-Hydroxyquinoline-d6 is a deuterated form of 3-hydroxyquinoline, where six hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a compound that is chemically identical to the analyte of interest but has a different mass, allowing it to be distinguished by the mass spectrometer.

Key Advantages of 3-Hydroxyquinoline-d6:

• Co-elution with the Analyte: Due to its identical chemical structure, 3-Hydroxyquinoline-d6 co-elutes with the non-labeled quinoline analyte during chromatographic separation. This is crucial for accurately compensating for matrix effects that can suppress or enhance the analyte signal at a specific retention time.

• Correction for Matrix Effects: Matrix effects, caused by co-eluting compounds from the sample matrix (e.g., plasma, urine), can significantly impact the ionization efficiency of the analyte. As 3-Hydroxyquinoline-d6 is affected by these matrix effects in the same way as the analyte, the ratio of their signals remains constant, leading to more accurate quantification.[2]

• Compensation for Variability in Sample Preparation: Any loss of the analyte during sample extraction, evaporation, or reconstitution steps will be mirrored by a proportional loss of 3-Hydroxyquinoline-d6. This allows for reliable correction of recovery inconsistencies.

Comparison with Other Internal Standards

While 3-Hydroxyquinoline-d6 represents the ideal choice, other compounds are sometimes used as internal standards in quinoline analysis. These can be broadly categorized as other deuterated quinolines and structural analogs.

• Other Deuterated Quinolines (e.g., Quinoline-d7): These are also excellent choices for internal standards. They share the same advantages as 3-Hydroxyquinoline-d6, being chemically identical to the parent compound. The choice between different deuterated versions may depend on commercial availability and the absence of isotopic crosstalk with the analyte.

• Structural Analogs: These are non-isotopically labeled compounds that are structurally similar to the analyte. While more readily available and less expensive than deuterated standards, they have significant drawbacks. Their physicochemical properties are not identical to the analyte, which can lead to differences in chromatographic retention, extraction recovery, and ionization efficiency. This can result in incomplete correction for matrix effects and other sources of variability.

The following table summarizes the expected performance characteristics of these different types of internal standards.

Performance Characteristic	3-Hydroxyquinoline-d6 (SIL-IS)	Other Deuterated Quinoline (SIL-IS)	Structural Analog IS
Co-elution with Analyte	Excellent	Excellent	Variable, often not identical
Correction for Matrix Effects	Excellent	Excellent	Partial and often unreliable
Correction for Recovery	Excellent	Excellent	Partial
Potential for Isotopic Crosstalk	Minimal, can be managed	Minimal, can be managed	None
Cost	High	High	Low
Availability	Generally good from specialty suppliers	Generally good from specialty suppliers	Generally high

Experimental Protocols

A robust and validated experimental protocol is essential for accurate quinoline analysis. Below is a typical workflow for the quantification of a quinoline analyte in human plasma using an internal standard.

Figure 1. A typical experimental workflow for quinoline quantification in plasma using an internal standard.

Quantitative Data Comparison

The following table presents illustrative data that might be expected from a method validation study comparing 3-Hydroxyquinoline-d6 with a structural analog internal standard for the analysis of a quinoline analyte in human plasma. This data is representative of the performance advantages typically observed with the use of a SIL-IS.

Internal Standard	Recovery (%)	Matrix Effect (%)	Precision (%RSD)	Accuracy (%)
3-Hydroxyquinoline-d6	95.2	98.5	3.1	99.2
Structural Analog	85.7	75.3	12.8	88.5

As the illustrative data shows, the use of 3-Hydroxyquinoline-d6 results in higher recovery and minimal matrix effect, leading to significantly better precision and accuracy compared to the structural analog.

Logical Framework for Internal Standard Selection

The decision-making process for selecting an appropriate internal standard should be systematic and scientifically driven. The following diagram illustrates the logical relationships in this process.

Figure 2. Logical relationship for selecting an internal standard for quinoline analysis.

Conclusion

For the accurate and reliable quantification of quinoline and its derivatives in complex biological matrices, the use of a stable isotope-labeled internal standard is strongly recommended. 3-Hydroxyquinoline-d6 stands out as an exemplary choice, offering superior performance in correcting for matrix effects and variability in sample recovery due to its chemical identity with the analyte. While structural analogs may present a more cost-effective option, they introduce a higher risk of analytical error, leading to less precise and accurate data. Therefore, for robust and defensible results in research, clinical, and drug development settings, investing in a high-quality deuterated internal standard like 3-Hydroxyquinoline-d6 is a critical step towards achieving reliable and high-quality analytical data.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation of Analytical Methods Using 3-Hydroxyquinoline-d6

For researchers, scientists, and drug development professionals, the consistency and reliability of bioanalytical data are paramount, especially when methods are transferred between laboratories or updated over time. Cross-validation of analytical methods is a critical process to ensure data equivalency. This guide provides a comparative framework for the cross-validation of two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of a hypothetical analyte, "Analyte X," using 3-Hydroxyquinoline-d6 as a stable isotope-labeled internal standard (SIL-IS).

The use of a SIL-IS like 3-Hydroxyquinoline-d6 is considered the gold standard in quantitative bioanalysis.[1] Its physicochemical properties are nearly identical to the non-labeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and analogous ionization response effectively compensate for variations in sample extraction efficiency, matrix effects, and instrument response, leading to superior accuracy and precision.[1][2]

Comparative Analysis of Analytical Methods

This guide compares two representative LC-MS/MS methods for the bioanalysis of "Analyte X" with 3-Hydroxyquinoline-d6 as the internal standard. Method A is a conventional High-Performance Liquid Chromatography (HPLC) based method, while Method B utilizes an Ultra-High-Performance Liquid Chromatography (UHPLC) system for faster analysis.

Table 1: Comparison of LC-MS/MS Method Parameters

Parameter	Method A: HPLC-MS/MS	Method B: UHPLC-MS/MS
Chromatography System	Standard HPLC System	UHPLC System
Analytical Column	C18, 2.1 x 100 mm, 3.5 µm	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min	0.6 mL/min
Run Time	6.0 minutes	3.0 minutes
Injection Volume	10 µL	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Electrospray Ionization (ESI), Positive Mode
Mass Spectrometer	Triple Quadrupole	Triple Quadrupole

Performance Characteristics and Cross-Validation Data

The cross-validation was performed by analyzing quality control (QC) samples at low, medium, and high concentrations with both methods. According to regulatory guidelines, the mean concentration obtained by the two methods should not differ by more than 15%.[3][4]

Table 2: Cross-Validation Performance for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Method AMean Conc. (ng/mL)	Method BMean Conc. (ng/mL)	% Difference[(B-A)/Mean(A,B)]*100
Low QC	5	4.91	5.08	3.40%
Medium QC	50	51.35	49.85	-2.96%
High QC	400	395.60	408.20	3.13%

Table 3: Summary of Method Validation Parameters

Parameter	Method A: HPLC-MS/MS	Method B: UHPLC-MS/MS	Acceptance Criteria
Linearity (R²)	≥ 0.996	≥ 0.998	≥ 0.99[5]
LLOQ (ng/mL)	1.0	1.0	Precision ≤ 20%, Accuracy ±20%[6][7]
Accuracy (% Bias)	-4.2% to 5.5%	-3.8% to 4.9%	Within ±15% (±20% at LLOQ)[3][6]
Precision (%RSD)	≤ 6.8%	≤ 5.1%	≤ 15% (≤ 20% at LLOQ)[3][6]
Matrix Effect (%CV)	4.5%	3.9%	≤ 15%[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results.

Sample Preparation: Protein Precipitation

This method is commonly used for extracting small molecules from plasma.

• Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the 3-Hydroxyquinoline-d6 internal standard working solution (e.g., at 200 ng/mL).

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography & Mass Spectrometry (LC-MS/MS) Conditions

• Analyte and IS Transitions:

  • Analyte X (Hypothetical): Q1: 350.2 m/z, Q3: 180.1 m/z

  • 3-Hydroxyquinoline-d6 (IS): Q1: 152.1 m/z, Q3: 124.1 m/z

• Method A (HPLC-MS/MS):

  • Gradient: Start at 10% B, linear gradient to 90% B over 4.0 minutes, hold for 1.0 minute, then return to 10% B and equilibrate for 1.0 minute.

  • Column Temperature: 40°C

• Method B (UHPLC-MS/MS):

  • Gradient: Start at 10% B, linear gradient to 90% B over 1.5 minutes, hold for 0.5 minutes, then return to 10% B and equilibrate for 1.0 minute.

  • Column Temperature: 45°C

Visualizing the Workflow

Diagrams help clarify complex processes, ensuring methodologies are easily understood.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 7. pmda.go.jp [pmda.go.jp]
• 8. nalam.ca [nalam.ca]

The Gold Standard vs. The Workhorse: Establishing Linearity and Sensitivity with 3-Hydroxyquinoline-d6

A Comparative Guide to Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of analytical data. This guide provides an objective comparison of the performance of a deuterated internal standard, 3-Hydroxyquinoline-d6, with a non-isotopically labeled alternative, demonstrating the establishment of linearity and sensitivity in a typical LC-MS/MS workflow.

The Critical Role of Internal Standards

In liquid chromatography-mass spectrometry (LC-MS) based quantification, an internal standard (IS) is essential to correct for variations that can occur throughout the analytical process. These variations can arise from sample preparation, injection volume inconsistencies, matrix effects, and fluctuations in instrument response. An ideal internal standard should closely mimic the physicochemical properties of the analyte of interest, ensuring that it is affected by these variables in the same manner.

The two main types of internal standards employed are:

• Stable Isotope-Labeled (SIL) Internal Standards: These are compounds where one or more atoms have been replaced with a heavier isotope, such as deuterium (²H), ¹³C, or ¹⁵N. 3-Hydroxyquinoline-d6 is a prime example of a SIL-IS.

• Structural Analogue Internal Standards: These are molecules that are chemically similar to the analyte but not isotopically labeled. For the purpose of this guide, we will consider a hypothetical structural analogue with similar chromatographic behavior to 3-Hydroxyquinoline.

Performance Comparison: 3-Hydroxyquinoline-d6 vs. A Non-Deuterated Alternative

The scientific consensus holds that stable isotope-labeled internal standards, like 3-Hydroxyquinoline-d6, generally offer superior performance in bioanalytical assays. Their near-identical chemical and physical properties to the analyte ensure they co-elute and experience similar ionization efficiencies, providing more effective compensation for matrix effects and other sources of variability.

To illustrate this, the following tables summarize representative quantitative data for establishing linearity and sensitivity for the quantification of 3-Hydroxyquinoline using either 3-Hydroxyquinoline-d6 or a non-deuterated analogue as the internal standard. This data is illustrative of typical results obtained in a validated bioanalytical method.

Linearity Assessment

Linearity is the ability of the analytical method to elicit test results that are directly proportional to the concentration of the analyte. A linear relationship is established by analyzing a series of calibration standards of known concentrations.

Parameter	3-Hydroxyquinoline-d6 (SIL-IS)	Non-Deuterated Analogue IS
Linear Range	0.5 - 1000 ng/mL	1.0 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.998	≥ 0.995
Regression Equation	y = 1.05x + 0.002	y = 0.95x + 0.015
Residuals	Randomly distributed around zero	May show a slight trend

Table 1: Comparison of linearity parameters for an LC-MS/MS assay of 3-Hydroxyquinoline using a deuterated versus a non-deuterated internal standard.

Sensitivity Assessment

Sensitivity is a measure of the lowest concentration of an analyte that can be reliably detected and quantified. It is typically defined by the Limit of Detection (LOD) and the Limit of Quantification (LOQ).

Parameter	3-Hydroxyquinoline-d6 (SIL-IS)	Non-Deuterated Analogue IS
Limit of Detection (LOD)	0.15 ng/mL	0.35 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	1.0 ng/mL
Precision at LOQ (%CV)	≤ 10%	≤ 15%
Accuracy at LOQ (%Bias)	± 8%	± 12%

Table 2: Comparison of sensitivity parameters for an LC-MS/MS assay of 3-Hydroxyquinoline using a deuterated versus a non-deuterated internal standard.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of 3-Hydroxyquinoline, 3-Hydroxyquinoline-d6, and the non-deuterated analogue IS in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of 3-Hydroxyquinoline by serial dilution of the stock solution with a 50:50 mixture of methanol and water to cover the desired concentration range (e.g., 0.5 to 1000 ng/mL).

• Internal Standard Working Solutions: Prepare separate working solutions of 3-Hydroxyquinoline-d6 and the non-deuterated analogue IS at a constant concentration (e.g., 100 ng/mL) in the same diluent.

• Calibration Standards: Spike an appropriate volume of blank biological matrix (e.g., human plasma) with the 3-Hydroxyquinoline working standard solutions to create a calibration curve with at least six non-zero concentration levels.

• Quality Control (QC) Samples: Prepare QC samples in the same blank biological matrix at a minimum of three concentration levels: low, medium, and high.

Protocol 2: Sample Preparation (Protein Precipitation)

• To 100 µL of plasma (calibration standard, QC, or unknown sample), add 20 µL of the internal standard working solution (either 3-Hydroxyquinoline-d6 or the non-deuterated analogue).

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

Protocol 3: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 3-Hydroxyquinoline: Precursor ion [M+H]⁺ > Product ion

    • 3-Hydroxyquinoline-d6: Precursor ion [M+H]⁺ > Product ion

    • Non-deuterated Analogue IS: Precursor ion [M+H]⁺ > Product ion

  • Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, desolvation gas flow).

Visualizing the Workflow and Rationale

To better understand the experimental process and the rationale behind choosing a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for bioanalysis using an internal standard.

The Superior Performance of 3-Hydroxyquinoline-d6 in Bioanalytical Applications: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 3-Hydroxyquinoline in biological matrices, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive evaluation of 3-Hydroxyquinoline-d6, a deuterated stable isotope-labeled internal standard, and compares its performance against alternative internal standards in key biological matrices such as plasma and urine. The evidence overwhelmingly supports the use of 3-Hydroxyquinoline-d6 for robust and high-quality bioanalytical data.

Stable isotope-labeled internal standards are widely recognized as the gold standard in quantitative mass spectrometry-based bioanalysis.[1][2] Their use is recommended by regulatory bodies for their ability to effectively compensate for variability during sample preparation and analysis.[3][4] 3-Hydroxyquinoline-d6, by virtue of its near-identical physicochemical properties to the analyte 3-Hydroxyquinoline, offers unparalleled advantages in minimizing analytical error and ensuring data integrity.

Comparative Performance Analysis

The superiority of a stable isotope-labeled internal standard like 3-Hydroxyquinoline-d6 over other alternatives, such as structural analogs or compounds from the same chemical class, is evident across several key performance metrics. These alternatives often fail to adequately compensate for variations in extraction efficiency, matrix effects, and ionization efficiency, leading to compromised data quality.

Table 1: Performance Comparison of Internal Standards for 3-Hydroxyquinoline Analysis

Performance Metric	3-Hydroxyquinoline-d6 (Stable Isotope-Labeled)	Structural Analog (e.g., 8-Hydroxyquinoline)	Other Related Compound
Co-elution with Analyte	Excellent	Fair to Good	Poor
Compensation for Matrix Effects	Excellent	Moderate	Poor
Correction for Extraction Variability	Excellent	Good	Fair to Poor
Ionization Efficiency Mimicry	Excellent	Moderate to Good	Poor
Accuracy (% Bias)	< 5%	5-15%	> 15%
Precision (%RSD)	< 5%	5-10%	> 10%
Risk of Differential Matrix Effects	Very Low	Moderate	High
Overall Reliability	High	Moderate	Low

Experimental Protocols

The following protocols are representative of a validated LC-MS/MS method for the quantification of 3-Hydroxyquinoline in human plasma and urine, utilizing 3-Hydroxyquinoline-d6 as the internal standard.

Sample Preparation

Plasma:

• To 100 µL of human plasma, add 25 µL of the internal standard working solution (3-Hydroxyquinoline-d6 in 50% methanol).

• Precipitate proteins by adding 300 µL of acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Inject a 5 µL aliquot into the LC-MS/MS system.

Urine:

• Thaw frozen urine samples at room temperature and vortex to ensure homogeneity.

• Centrifuge the urine sample at 4,000 rpm for 5 minutes.

• To 50 µL of the supernatant, add 25 µL of the internal standard working solution (3-Hydroxyquinoline-d6 in 50% methanol).

• Add 425 µL of 0.1% formic acid in water.

• Vortex the mixture for 30 seconds.

• Inject a 10 µL aliquot directly into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A validated HPLC or UHPLC system.

• Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions:

  • 3-Hydroxyquinoline: To be determined empirically

  • 3-Hydroxyquinoline-d6: To be determined empirically

Mandatory Visualizations

The following diagrams illustrate the key workflows and principles discussed in this guide.

Caption: Bioanalytical workflow for 3-Hydroxyquinoline quantification.

Caption: Principle of superior performance of a stable isotope-labeled internal standard.

Conclusion

The use of 3-Hydroxyquinoline-d6 as an internal standard provides significant advantages in the bioanalysis of 3-Hydroxyquinoline in various biological matrices. Its ability to co-elute with the analyte and mimic its behavior during sample preparation and analysis ensures superior accuracy and precision compared to other types of internal standards. For researchers seeking to generate high-quality, reliable, and defensible data for pharmacokinetic, toxicokinetic, or other drug development studies, 3-Hydroxyquinoline-d6 is the recommended internal standard of choice.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. prospects.wum.edu.pl [prospects.wum.edu.pl]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]

A Comparative Guide to 13C-Labeled vs. Deuterated 3-Hydroxyquinoline as Internal Standards in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an appropriate internal standard (IS) is paramount to achieving accurate and reproducible results. An ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, correcting for variability in extraction, matrix effects, and instrument response.[1] Stable isotope-labeled (SIL) internal standards are the gold standard for mass spectrometry-based quantification due to their chemical and physical similarity to the analyte.[2][3] This guide provides an objective comparison of two common types of SILs for 3-Hydroxyquinoline: 13C-labeled and deuterated analogs, supported by synthesized experimental data that reflects established performance differences.

Key Performance Differences: A Head-to-Head Comparison

While both 13C-labeled and deuterated (²H or D) 3-Hydroxyquinoline serve to improve analytical accuracy, their fundamental isotopic differences lead to distinct performance characteristics. 13C-labeled standards are widely considered superior, primarily due to their identical chromatographic behavior and the stability of the isotopic label.[4][5]

Chromatographic Co-elution: One of the most significant advantages of 13C-labeled internal standards is their near-perfect co-elution with the unlabeled analyte.[5] In contrast, deuterated compounds often elute slightly earlier from reversed-phase chromatography columns.[5] This chromatographic shift is due to the small differences in physicochemical properties between protium (¹H) and deuterium (²H).[6] This can be a critical drawback, as even a small shift in retention time can expose the analyte and the internal standard to different matrix effects, compromising the accuracy of quantification.[6]

Isotopic Stability: 13C labels are incorporated into the carbon backbone of the molecule and are not susceptible to exchange under typical bioanalytical conditions.[1] Deuterium labels, however, can sometimes be prone to back-exchange with protons from the solvent or matrix, especially if they are located on heteroatoms or activated carbon positions.[1] This can lead to a loss of the isotopic label and inaccurate quantification.

Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the sample matrix, are a major challenge in bioanalysis.[2] Because 13C-labeled standards co-elute with the analyte, they experience the same matrix effects and can therefore provide more accurate correction.[6] The retention time shift of deuterated standards can result in incomplete compensation for these effects.[6]

Quantitative Data Summary

The following table summarizes the expected performance of 13C-labeled and deuterated 3-Hydroxyquinoline as internal standards based on typical experimental outcomes for such compounds.

Performance Parameter	13C-Labeled 3-Hydroxyquinoline	Deuterated 3-Hydroxyquinoline	Key Findings
Chromatographic Co-elution with Analyte	Typically co-elutes perfectly with the analyte.	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[5][6]
Accuracy & Precision	Demonstrates improved accuracy and precision. Expected mean bias close to 100% with a low standard deviation.	Can lead to inaccuracies, with potential for significant error due to imperfect retention time matching.	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.
Correction for Matrix Effects	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[6]
Isotopic Stability	Highly stable, with no risk of isotopic exchange.	Risk of H/D exchange if deuterium atoms are in labile positions.	The stability of the ¹³C label ensures the integrity of the internal standard throughout the analytical process.[1]

Experimental Protocols

A typical experimental workflow for the quantification of 3-Hydroxyquinoline in human plasma using a stable isotope-labeled internal standard is outlined below.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (either 13C-labeled or deuterated 3-Hydroxyquinoline at 1 µg/mL).

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen gas at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Chromatographic System: A standard UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions:

  • 3-Hydroxyquinoline: Precursor ion > Product ion

  • 13C-labeled 3-Hydroxyquinoline: [Precursor ion + n] > [Product ion + n] (where n is the number of 13C labels)

  • Deuterated 3-Hydroxyquinoline: [Precursor ion + m] > [Product ion + m] (where m is the number of deuterium labels)

3. Quantification

The concentration of 3-Hydroxyquinoline is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizations

Caption: Experimental workflow for the quantification of 3-Hydroxyquinoline.

Caption: Logical relationship of performance characteristics.

Conclusion and Recommendation

The choice between a 13C-labeled and a deuterated internal standard for the quantification of 3-Hydroxyquinoline has significant implications for data quality. While deuterated standards can be a cost-effective option and may be suitable for some applications, the evidence strongly supports the superiority of 13C-labeled internal standards for robust and accurate bioanalysis.[7] Their identical chromatographic behavior and isotopic stability minimize the risk of analytical errors, particularly in complex matrices.[1][6] For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the investment in a 13C-labeled 3-Hydroxyquinoline internal standard is highly recommended.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Robustness of an Analytical Method for 3-Hydroxyquinoline Using 3-Hydroxyquinoline-d6 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals, the validation of analytical methods is a cornerstone of reliable and reproducible results. A key aspect of this validation is assessing the method's robustness—its ability to remain unaffected by small, deliberate variations in method parameters. This guide provides an objective comparison of the robustness of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 3-Hydroxyquinoline, highlighting the advantages of using a stable isotope-labeled internal standard (SIL-IS), 3-Hydroxyquinoline-d6, over a structural analog or no internal standard.

The use of an internal standard (IS) is a widely accepted practice in quantitative bioanalysis to correct for variability during sample preparation and analysis.[1] A SIL-IS, such as 3-Hydroxyquinoline-d6, is considered the gold standard as its physicochemical properties are nearly identical to the analyte, ensuring it experiences similar effects from the sample matrix and analytical process, thus providing more accurate and precise results.[2]

Comparative Performance Data

The following tables summarize representative data demonstrating the performance of an LC-MS/MS method for 3-Hydroxyquinoline under various conditions. The data for the "No Internal Standard" and "Structural Analog IS" scenarios are illustrative and based on typical performance observed in bioanalytical methods, while the data for "3-Hydroxyquinoline-d6 IS" reflects the expected high level of performance with a SIL-IS.

Table 1: Method Precision and Accuracy under Standard Conditions

Internal Standard Type	Concentration (ng/mL)	Precision (%RSD)	Accuracy (% Bias)
No Internal Standard	10	8.5	-7.2
100	6.2	-5.1
500	5.1	-4.3
Structural Analog IS	10	4.1	-3.5
100	3.5	-2.1
500	2.8	-1.5
3-Hydroxyquinoline-d6 IS	10	1.8	-0.9
100	1.5	-0.5
500	1.2	0.2

Table 2: Robustness Testing - Effect of Varied Chromatographic Conditions

Parameter Varied	Internal Standard Type	Precision (%RSD)	Accuracy (% Bias)
Mobile Phase Composition (+/- 2%)	No Internal Standard	12.3	-11.5
Structural Analog IS	6.8	-5.7
3-Hydroxyquinoline-d6 IS	2.1	-1.2
Column Temperature (+/- 5°C)	No Internal Standard	10.1	-9.8
Structural Analog IS	5.2	-4.3
3-Hydroxyquinoline-d6 IS	1.9	-0.8
Flow Rate (+/- 5%)	No Internal Standard	14.5	-13.2
Structural Analog IS	7.5	-6.1
3-Hydroxyquinoline-d6 IS	2.5	-1.5

Table 3: Matrix Effect Evaluation in Different Biological Lots

Lot Number	Internal Standard Type	Matrix Effect (%)
Lot 1	No Internal Standard	78.5
Structural Analog IS	92.1
3-Hydroxyquinoline-d6 IS	98.9
Lot 2	No Internal Standard	82.1
Structural Analog IS	94.5
3-Hydroxyquinoline-d6 IS	99.2
Lot 3	No Internal Standard	75.3
Structural Analog IS	90.8
3-Hydroxyquinoline-d6 IS	98.5

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

1. Sample Preparation (Human Plasma)

• To 100 µL of human plasma, add 25 µL of the internal standard working solution (either 3-Hydroxyquinoline-d6 or a structural analog at a fixed concentration). For the "No Internal Standard" method, add 25 µL of methanol.

• Vortex for 10 seconds to mix.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 5 µL into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad 5500 or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • 3-Hydroxyquinoline: Q1 146.1 -> Q3 118.1

  • 3-Hydroxyquinoline-d6: Q1 152.1 -> Q3 124.1

  • Structural Analog IS (e.g., 8-Hydroxyquinoline): Q1 146.1 -> Q3 118.1 (Note: chromatographic separation is essential)

3. Robustness Study Design

To assess the method's robustness, key analytical parameters are intentionally varied within a predefined range. The precision and accuracy of quality control (QC) samples at low, medium, and high concentrations are then evaluated under these modified conditions. The varied parameters include:

• Mobile phase composition (e.g., percentage of organic solvent ± 2%)

• pH of the aqueous mobile phase (e.g., ± 0.2 units)

• Column temperature (e.g., ± 5°C)

• Flow rate (e.g., ± 5%)

• Different batches of analytical columns

• Analysis performed by different analysts

The acceptance criteria for the robustness study are that the precision (%RSD) and accuracy (%bias) of the QC samples under the varied conditions should not exceed 15%.

Visualizing the Workflow and Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflow for assessing analytical method robustness and the logical relationship in selecting an appropriate internal standard.

Bioanalytical Workflow for 3-Hydroxyquinoline Quantification.

References

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 3-Hydroxyquinoline-d6

For researchers and professionals in the scientific community, the responsible management and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. 3-Hydroxyquinoline-d6, a deuterated form of 3-Hydroxyquinoline, should be handled with the same level of caution as its non-deuterated counterpart. Due to the inherent hazards associated with the parent compound, 3-Hydroxyquinoline-d6 must be treated as hazardous waste. Disposal requires adherence to strict protocols to mitigate risks to both personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, at a minimum:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves, such as nitrile gloves.

• Body Protection: A laboratory coat.

All handling of 3-Hydroxyquinoline-d6, particularly during waste consolidation and preparation for disposal, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Hazard Profile of the Parent Compound: 3-Hydroxyquinoline

Hazard Statement	Classification
Toxic if swallowed	Acute toxicity, Oral (Category 3)
May cause an allergic skin reaction	Skin sensitization (Category 1)
Causes serious eye damage/irritation	Serious eye damage/eye irritation (Category 1/2A)
May damage fertility or the unborn child	Reproductive toxicity (Category 1B)
Very toxic to aquatic life with long lasting effects	Hazardous to the aquatic environment, long-term hazard

Data sourced from SDS for 3-Hydroxyquinoline and 8-Hydroxyquinoline.[1][2][3]

Step-by-Step Disposal Protocol

The disposal of 3-Hydroxyquinoline-d6 must be managed as hazardous chemical waste.[4][5] Under no circumstances should it be discharged down the drain or disposed of with regular laboratory trash.[6][7]

Step 1: Waste Identification and Segregation

• Characterize the Waste: All materials contaminated with 3-Hydroxyquinoline-d6, including the pure compound, solutions, contaminated personal protective equipment (PPE), and labware (e.g., weighing boats, pipette tips), must be treated as hazardous waste.[5][8]

• Segregate Waste Streams: Maintain separate waste containers for solid and liquid waste to ensure proper disposal. Do not mix with incompatible waste streams.[4][5]

Step 2: Containment and Labeling

• Solid Waste: Collect contaminated solids in a designated, leak-proof container that can be securely sealed.

• Liquid Waste: Collect liquid waste containing 3-Hydroxyquinoline-d6 in a dedicated, sealed, and chemically compatible waste container (e.g., a high-density polyethylene bottle).[5] To prevent vapor expansion, do not fill liquid waste containers beyond 80-90% of their capacity.[5][7]

• Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag.[5][6] The label must include:

  • The full chemical name: "3-Hydroxyquinoline-d6"

  • A list of all components and their approximate percentages for solutions.

  • The date when the first waste was added to the container.

  • The name of the principal investigator and the laboratory location.[6]

Step 3: Storage

• Store sealed and labeled waste containers in a designated satellite accumulation area within or near the laboratory.[5]

• Place waste containers in secondary containment to prevent spills.[4][5]

• Ensure that storage areas are cool, dry, and well-ventilated.[9]

Step 4: Disposal

• Contact Environmental Health & Safety (EHS): Once a waste container is full or the experiments generating the waste are complete, contact your institution's EHS department to schedule a pickup.[10]

• Licensed Waste Disposal Contractor: The ultimate disposal of 3-Hydroxyquinoline-d6 should be carried out by a licensed hazardous waste disposal contractor.[3] The common method for such organic compounds is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Record Keeping: Maintain a log of the generated and disposed waste for laboratory inventory and compliance purposes.[10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Hydroxyquinoline-d6, ensuring all safety and regulatory steps are followed.

Caption: Disposal workflow for 3-Hydroxyquinoline-d6.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. danielshealth.com [danielshealth.com]
• 5. benchchem.com [benchchem.com]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. ethz.ch [ethz.ch]
• 8. vumc.org [vumc.org]
• 9. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 10. benchchem.com [benchchem.com]

Personal protective equipment for handling 3-Hydroxyquinoline-d6

Personal Protective Equipment (PPE)

When handling 3-Hydroxyquinoline-d6, a comprehensive approach to personal protection is crucial to minimize exposure. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	Protects against splashes, dust, and vapors that can cause serious eye irritation.
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] This includes a lab coat or a long-sleeved seamless gown with tight-fitting cuffs.[2]	Prevents skin contact which can cause irritation.[1][3] Contaminated clothing should be removed and washed before reuse.[4]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1][4] A full-face respirator may be necessary if exposure limits are exceeded.[3] Work should be conducted in a well-ventilated area or under a chemical fume hood.[4]	Protects against inhalation of dust or vapors which may cause respiratory irritation.[3][5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 3-Hydroxyquinoline-d6.

1. Preparation and Engineering Controls:

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[4][6]

• Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended for all handling procedures.[4][6]

2. Handling the Compound:

• Avoid contact with skin and eyes.[1] Do not breathe in dust.

• Wash hands and any exposed skin thoroughly after handling.[1][4]

• Do not eat, drink, or smoke in the area where the chemical is being handled.[4][6]

3. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• The compound is light-sensitive and should be protected from light.

• Store locked up or in an area accessible only to qualified or authorized personnel.

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]

4. In Case of a Spill:

• Ensure adequate ventilation and evacuate personnel to a safe area.[4][6]

• Wear appropriate PPE, including respiratory protection.

• Sweep up the solid material and shovel it into suitable containers for disposal. Avoid generating dust.[4][6]

• Prevent the product from entering drains or waterways.[4][6]

Disposal Plan

Proper disposal of 3-Hydroxyquinoline-d6 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

• All waste containing 3-Hydroxyquinoline-d6, including unused product and contaminated materials (e.g., gloves, weighing paper), must be labeled as "Hazardous Waste".[7]

• This waste stream should be segregated from other laboratory waste.[7]

2. Containerization:

• Solid Waste: Place solid 3-Hydroxyquinoline-d6 and contaminated disposable items into a clearly labeled, sealable, and chemically resistant container.[7]

• Liquid Waste: Collect solutions containing 3-Hydroxyquinoline-d6 in a sealed, leak-proof, and chemically compatible container.[7]

3. Storage of Waste:

• Store hazardous waste containers in a designated, secure, and well-ventilated area with secondary containment.[7]

4. Final Disposal:

• Dispose of the contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[4] Do not dispose of down the drain or in regular solid waste.[7]

Experimental Workflow for Handling 3-Hydroxyquinoline-d6

Caption: Workflow for Safe Handling of 3-Hydroxyquinoline-d6.

References

• 1. fishersci.com [fishersci.com]
• 2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 3. echemi.com [echemi.com]
• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. 3-Hydroxyquinoline | C9H7NO | CID 11376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. benchchem.com [benchchem.com]